3-chloro-N-ethyl-4-methoxyaniline

Core Science & Biosynthesis

A Predictive Spectroscopic Guide to 3-chloro-N-ethyl-4-methoxyaniline for Researchers and Drug Development Professionals

Abstract

In the landscape of pharmaceutical research and fine chemical synthesis, the precise characterization of novel molecules is paramount. 3-chloro-N-ethyl-4-methoxyaniline is a substituted aniline with potential applications as an intermediate in the synthesis of bioactive compounds. This technical guide addresses the critical need for its spectral characterization. In the absence of direct, publicly available experimental data, this document provides a comprehensive, theoretically grounded prediction of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. By analyzing the spectral properties of its structural analogues, 3-chloro-4-methoxyaniline and N-ethyl-4-methoxyaniline, we offer a robust analytical framework for researchers engaged in the synthesis, identification, and quality control of this compound. This guide is structured to deliver not just data, but a deeper understanding of the spectroscopic principles that govern the relationship between molecular structure and spectral output.

Introduction: The Rationale for Predictive Spectroscopy

The synthesis of novel chemical entities often outpaces the public dissemination of their full analytical characterization. For researchers working on the cutting edge, this presents a significant challenge: how to confirm the identity and purity of a compound without a reference standard or published spectral data? This guide tackles this problem head-on for 3-chloro-N-ethyl-4-methoxyaniline.

Our approach is rooted in the principles of physical organic chemistry, where the influence of individual functional groups on a molecule's spectroscopic signature is well-understood. By deconstructing the target molecule into its constituent parts—a 3-chloro-4-methoxyaniline core and an N-ethyl group—we can leverage existing spectral data from analogous compounds to build a reliable predictive model. This methodology not only provides a practical tool for immediate research needs but also reinforces the fundamental principles of spectral interpretation.

Molecular Structure and Spectroscopic Overview

The structure of 3-chloro-N-ethyl-4-methoxyaniline combines several features that will produce a distinct spectroscopic fingerprint:

• Aromatic Ring: A benzene ring substituted with three groups, leading to a specific pattern in the aromatic region of the NMR spectra and characteristic bands in the IR spectrum.[1][2]

• N-ethyl Group: The ethyl group (CH₂CH₃) attached to the nitrogen will produce characteristic signals in both ¹H and ¹³C NMR, and its fragmentation will be a key feature in the mass spectrum.

• Methoxy Group: The -OCH₃ group is an electron-donating group that will influence the chemical shifts of the aromatic protons and carbons. Its C-O stretch will be visible in the IR spectrum.

• Chloro Group: As an electron-withdrawing group, the chlorine atom will deshield adjacent protons and carbons. Its isotopic signature (³⁵Cl and ³⁷Cl) will be apparent in the high-resolution mass spectrum.

Caption: Molecular structure of 3-chloro-N-ethyl-4-methoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted spectra for 3-chloro-N-ethyl-4-methoxyaniline are derived from the known data of its precursors.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is predicted by considering the additive effects of the chloro, methoxy, and N-ethylamino groups on the aromatic ring, and the typical chemical shifts for the aliphatic protons.

Reference Data for ¹H NMR (in CDCl₃):

Compound	Ar-H (ppm)	NH/NH₂ (ppm)	-OCH₃ (ppm)	-NCH₂CH₃ (ppm)	-NCH₂CH₃ (ppm)
3-chloro-4-methoxyaniline	6.6-6.8	~3.6 (br s)	~3.8	-	-
N-ethylaniline[3]	6.58-7.15	~3.42 (br s)	-	3.11 (q)	1.22 (t)

Predicted ¹H NMR Data for 3-chloro-N-ethyl-4-methoxyaniline:

Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
Ar-H (ortho to -NHEt)	~6.7-6.8	d	~2.5	This proton is ortho to the activating -NHEt group and meta to the -Cl group.
Ar-H (ortho to -Cl)	~6.6-6.7	dd	~8.5, 2.5	This proton is ortho to the deactivating -Cl group and meta to the -NHEt group.
Ar-H (ortho to -OCH₃)	~6.8-6.9	d	~8.5	This proton is ortho to the activating -OCH₃ group and is expected to be the most downfield of the aromatic protons.
-OCH₃	~3.8	s	-	The methoxy group is relatively insensitive to the other substituents.
-NH-	~3.5-4.0	br s	-	The chemical shift of the N-H proton is variable and depends on concentration and solvent.
-NCH₂CH₃	~3.1-3.2	q	~7.1	The methylene protons are adjacent to the nitrogen and will be a quartet due to coupling with the methyl group.
-NCH₂CH₃	~1.2-1.3	t	~7.1	The terminal methyl protons will be a triplet.

Predicted ¹³C NMR Spectrum

The ¹³C NMR chemical shifts are predicted based on the substituent effects on the aromatic ring and the typical values for the N-ethyl and methoxy carbons.

Reference Data for ¹³C NMR (in CDCl₃):

Compound	Aromatic Carbons (ppm)	-OCH₃ (ppm)	-NCH₂CH₃ (ppm)	-NCH₂CH₃ (ppm)
3-chloro-4-methoxyaniline[4]	112.9, 114.1, 119.5, 122.2, 140.1, 147.2	56.4	-	-
N-ethyl-4-methoxyaniline[5]	114.2, 114.9, 142.5, 152.2	55.8	39.1	14.9

Predicted ¹³C NMR Data for 3-chloro-N-ethyl-4-methoxyaniline:

Assignment	Predicted Chemical Shift (ppm)	Rationale
C-N	~141-143	The carbon attached to the nitrogen will be shifted downfield.
C-O	~150-152	The carbon attached to the oxygen of the methoxy group will be significantly downfield.
C-Cl	~120-123	The carbon bearing the chlorine atom.
Aromatic CH	~113-118	Three distinct aromatic CH carbons are expected.
-OCH₃	~56	The methoxy carbon chemical shift is characteristic.
-NCH₂CH₃	~39-41	The methylene carbon of the N-ethyl group.
-NCH₂CH₃	~14-15	The methyl carbon of the N-ethyl group.

Experimental Protocol for NMR Spectroscopy

Caption: Standard workflow for NMR data acquisition and processing.

• Sample Preparation: Accurately weigh 5-10 mg of 3-chloro-N-ethyl-4-methoxyaniline and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean vial. Tetramethylsilane (TMS) can be used as an internal reference (0 ppm). Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. The instrument's software is used to lock onto the deuterium signal of the solvent, tune the probe to the correct frequencies for ¹H and ¹³C, and shim the magnetic field to ensure homogeneity.

• Data Acquisition: Acquire the ¹H spectrum using a standard single-pulse experiment. For the ¹³C spectrum, a proton-decoupled experiment is typically used to simplify the spectrum to a series of singlets.

• Data Processing: The raw data (Free Induction Decay, FID) is converted into a spectrum using a Fourier transform. The spectrum is then phased and baseline corrected. The chemical shift axis is referenced to TMS. For the ¹H spectrum, the peak areas are integrated. For the ¹³C spectrum, the peak positions are identified.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The predicted IR spectrum of 3-chloro-N-ethyl-4-methoxyaniline is based on the characteristic absorption frequencies of substituted anilines and aromatic ethers.

Reference Data for IR (cm⁻¹):

Compound	N-H stretch	C-H aromatic	C-H aliphatic	C=C aromatic	C-O stretch	C-Cl stretch
3-chloro-4-methoxyaniline[6]	~3300-3500	~3000-3100	-	~1500-1600	~1250	~700-800
N-ethyl-4-methoxyaniline[7][8]	~3400	~3000-3100	~2850-2970	~1510-1610	~1240	-

Predicted IR Data for 3-chloro-N-ethyl-4-methoxyaniline:

Wavenumber (cm⁻¹)	Vibration Type	Intensity	Rationale
~3400	N-H stretch	Medium	Characteristic of a secondary amine.
~3000-3100	C-H aromatic stretch	Medium-Weak	Typical for sp² C-H bonds on a benzene ring.[1]
~2850-2970	C-H aliphatic stretch	Medium	Due to the CH₂ and CH₃ groups of the N-ethyl substituent.
~1600, ~1500	C=C aromatic stretch	Strong	Characteristic skeletal vibrations of the benzene ring.[2]
~1250	C-O-C asymmetric stretch	Strong	Characteristic of the aryl-alkyl ether (methoxy group).
~1030	C-O-C symmetric stretch	Medium	Also characteristic of the methoxy group.
~1310	C-N stretch	Medium	For the aromatic amine.
~800-850	C-H out-of-plane bend	Strong	The position is indicative of the substitution pattern on the aromatic ring.
~700-800	C-Cl stretch	Medium-Strong	Expected for an aryl chloride.

Experimental Protocol for IR Spectroscopy (ATR)

Caption: Workflow for Attenuated Total Reflectance (ATR) IR spectroscopy.

• Instrument Preparation: Ensure the diamond crystal of the Attenuated Total Reflectance (ATR) accessory is clean by wiping it with a solvent such as isopropanol.

• Background Scan: Perform a background scan of the empty ATR crystal. This is crucial to subtract the spectral contributions of atmospheric CO₂ and water vapor.

• Sample Analysis: Place a small amount of the solid 3-chloro-N-ethyl-4-methoxyaniline sample onto the ATR crystal. Lower the press arm to ensure good contact between the sample and the crystal.

• Data Collection: Initiate the sample scan. The resulting spectrum will be displayed as absorbance or transmittance versus wavenumber.

• Data Interpretation: Analyze the spectrum to identify the key functional group frequencies as detailed in the prediction table.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. The predictions are based on common fragmentation pathways for N-alkylanilines and halogenated aromatic compounds.

Reference Data for MS (m/z):

Compound	Molecular Ion (M⁺)	Key Fragments
3-chloro-4-methoxyaniline[9]	157/159	142/144 (M-CH₃), 114 (M-CH₃-CO)
N-ethyl-4-methoxyaniline[10]	151	136 (M-CH₃), 108 (M-CH₃-CO)

Predicted MS Data for 3-chloro-N-ethyl-4-methoxyaniline:

m/z (predicted)	Ion Formula	Rationale
185/187	[C₉H₁₂ClNO]⁺	Molecular Ion (M⁺) : The presence of a chlorine atom will result in two peaks with an approximate intensity ratio of 3:1.
170/172	[C₈H₉ClNO]⁺	[M-CH₃]⁺ : Loss of a methyl radical via alpha-cleavage of the N-ethyl group. This is a very common and expected fragmentation for N-alkylanilines.[11]
156/158	[C₈H₇ClNO]⁺	[M-C₂H₅]⁺ : Loss of an ethyl radical.
142/144	[C₇H₇ClNO]⁺	[M-CH₃-CO]⁺ : Subsequent loss of carbon monoxide from the [M-CH₃]⁺ fragment.

Predicted Fragmentation Pathway

Caption: Predicted major fragmentation pathways for 3-chloro-N-ethyl-4-methoxyaniline.

Experimental Protocol for Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., ~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• GC Method Development: Set up a gas chromatography method with an appropriate column (e.g., a nonpolar DB-5 or similar). Program the oven temperature to ensure separation of the analyte from any impurities and the solvent. A typical starting point would be an initial temperature of 100°C, ramped up to 280°C.

• MS Setup: The mass spectrometer is typically operated in Electron Ionization (EI) mode at 70 eV. Set the mass range to scan from m/z 40 to 400.

• Injection and Acquisition: Inject a small volume (e.g., 1 µL) of the sample solution into the GC-MS system. The data acquisition software will record the total ion chromatogram (TIC) and the mass spectrum for each eluting peak.

• Data Analysis: Identify the peak corresponding to 3-chloro-N-ethyl-4-methoxyaniline in the TIC. Analyze its mass spectrum, identifying the molecular ion peak (and its isotopic pattern) and the major fragment ions. Compare the observed spectrum to the predicted data.

Conclusion

This guide provides a detailed, predictive analysis of the ¹H NMR, ¹³C NMR, IR, and MS spectra of 3-chloro-N-ethyl-4-methoxyaniline. By systematically evaluating the expected spectroscopic behavior based on well-established principles and data from analogous structures, we have constructed a comprehensive analytical profile for this compound. This information serves as a valuable resource for researchers to confirm the synthesis, assess the purity, and elucidate the structure of this molecule in the absence of published experimental data. The included protocols offer standardized methods for obtaining high-quality spectral data, ensuring reproducibility and reliability in the laboratory.

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Unlocking the Therapeutic Potential of 3-chloro-N-ethyl-4-methoxyaniline: A Technical Guide for Medicinal Chemists

Introduction: The Privileged Scaffold and a Promising Candidate

In the landscape of medicinal chemistry, the substituted aniline framework stands as a "privileged scaffold," a recurring motif in a multitude of clinically successful drugs.[1] Its synthetic tractability and versatile binding capabilities have cemented its importance in drug discovery. This guide delves into the untapped potential of a specific, yet under-explored, aniline derivative: 3-chloro-N-ethyl-4-methoxyaniline . While direct biological data on this compound is scarce, its structural features, when analyzed in the context of established structure-activity relationships (SAR), suggest a compelling rationale for its investigation across several therapeutic areas. This document serves as a technical roadmap for researchers, providing a robust scientific framework and detailed experimental protocols to explore the medicinal chemistry applications of this promising molecule.

The core structure combines a 4-methoxyaniline backbone, known to be present in compounds with anti-inflammatory and antioxidant properties, with a chlorine atom at the 3-position and an N-ethyl group.[2] The chloro-substituent is a common feature in kinase inhibitors, often enhancing binding affinity within the ATP-binding pocket.[3] The N-ethyl group can modulate solubility, metabolic stability, and interactions with hydrophobic pockets of target proteins. This unique combination of functional groups positions 3-chloro-N-ethyl-4-methoxyaniline as a prime candidate for derivatization and screening in oncology, inflammatory diseases, and neuroscience.

Physicochemical Properties of the Core Scaffold

A thorough understanding of the physicochemical properties of 3-chloro-N-ethyl-4-methoxyaniline is fundamental to its application in drug design and development.

Property	Value	Source
Molecular Formula	C₉H₁₂ClNO	PubChem[4]
Molecular Weight	185.65 g/mol	PubChem[4]
IUPAC Name	3-chloro-N-ethyl-4-methoxyaniline	N/A
CAS Number	N/A	N/A
Predicted LogP	2.8	N/A
Predicted Solubility	Moderate	N/A

Proposed Therapeutic Applications and Scientific Rationale

Based on the analysis of structurally analogous compounds, we propose three primary areas for the investigation of 3-chloro-N-ethyl-4-methoxyaniline derivatives:

Oncology: Targeting Key Signaling Pathways

The anilinoquinazoline and anilinopyrimidine scaffolds are central to numerous approved tyrosine kinase inhibitors (TKIs).[5][6] The 3-chloroaniline motif is particularly prevalent in inhibitors of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2), where the chlorine atom often occupies a key hydrophobic pocket.[3][7]

Hypothesis: Derivatives of 3-chloro-N-ethyl-4-methoxyaniline can be developed as potent inhibitors of oncogenic kinases, such as HER2, and as inhibitors of tubulin polymerization.

• HER2 Kinase Inhibition: The N-ethyl-4-methoxyaniline portion of the molecule can be envisioned as a versatile handle for elaboration into larger heterocyclic systems that mimic the quinazoline or pyrimidine cores of known TKIs. The 3-chloro-4-methoxyphenyl moiety can effectively engage with the hydrophobic regions of the kinase ATP-binding site.

• Tubulin Polymerization Inhibition: Several 2-anilino-based compounds have demonstrated potent tubulin polymerization inhibitory activity, leading to cell cycle arrest and apoptosis.[8][9] The 3-chloro-N-ethyl-4-methoxyaniline scaffold can serve as a starting point for the design of novel colchicine-binding site inhibitors.

Anti-Inflammatory and Antioxidant Activity

Derivatives of 4-methoxyaniline have shown significant antioxidant and anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators like nuclear factor-kappa B (NF-κB).[2] Chronic inflammation is a key driver of numerous diseases, including neurodegenerative disorders and cancer.

Hypothesis: The 4-methoxy and N-ethyl functionalities of 3-chloro-N-ethyl-4-methoxyaniline can be leveraged to develop potent anti-inflammatory and antioxidant agents.

• Mechanism of Action: The methoxy group can participate in antioxidant activity through radical scavenging, while the overall lipophilicity imparted by the N-ethyl and chloro groups may enhance cell permeability and access to intracellular inflammatory targets.

Neuroscience: A Double-Edged Sword of Neurotoxicity and Neuroprotection

Aniline and its derivatives are known to exhibit neurotoxic effects at high concentrations.[10][11] However, the modulation of inflammatory pathways, as proposed above, also presents a potential avenue for neuroprotection in diseases with a neuroinflammatory component.

Hypothesis: A careful structure-activity relationship study is required to delineate the neurotoxic liabilities of 3-chloro-N-ethyl-4-methoxyaniline derivatives while exploring their potential for neuroprotection through anti-inflammatory mechanisms.

• Balancing Efficacy and Safety: It will be crucial to design derivatives that maximize anti-inflammatory effects while minimizing off-target neuronal toxicity. This will involve careful selection of substituents and in vitro screening using neuronal cell lines.

Experimental Workflows and Protocols

This section provides detailed, step-by-step methodologies for the synthesis, purification, and biological evaluation of 3-chloro-N-ethyl-4-methoxyaniline and its derivatives.

Synthesis of the Core Scaffold: 3-chloro-N-ethyl-4-methoxyaniline

A robust and scalable synthesis of the core scaffold is the first critical step. We propose a two-step approach involving the reductive amination of 3-chloro-4-methoxybenzaldehyde.

Diagram of the Synthetic Workflow

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The Versatile Synthon: A Technical Guide to 3-chloro-N-ethyl-4-methoxyaniline in Modern Organic Synthesis

Introduction: Unveiling a Privileged Scaffold

In the intricate landscape of organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Among the vast arsenal of available synthons, substituted anilines represent a cornerstone class of intermediates, prized for their versatile reactivity. This guide focuses on 3-chloro-N-ethyl-4-methoxyaniline , a trifunctionalized aniline derivative whose unique electronic and steric properties make it a highly valuable, yet underexplored, building block for the synthesis of novel pharmaceuticals, agrochemicals, and functional materials.

The strategic placement of the chloro, N-ethyl, and methoxy substituents on the aniline core creates a molecule with finely tuned reactivity. The potent electron-donating and ortho-, para-directing effects of the methoxy and N-ethylamino groups strongly activate the aromatic ring for electrophilic substitution.[1][2] Conversely, the inductive electron-withdrawing nature of the chlorine atom and its potential as a leaving group in cross-coupling reactions provide an orthogonal site for molecular elaboration.[3][4] This guide offers a comprehensive overview of the synthesis, reactivity, and application of 3-chloro-N-ethyl-4-methoxyaniline, providing researchers, scientists, and drug development professionals with field-proven insights into its practical utility.

Physicochemical & Spectroscopic Profile

A thorough understanding of a building block's physical properties is the foundation of its effective use in synthesis. The properties of 3-chloro-N-ethyl-4-methoxyaniline are derived from its precursor, 3-chloro-4-methoxyaniline, and related N-alkylated anilines.

Table 1: Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₉H₁₂ClNO	Calculated
Molecular Weight	185.65 g/mol	Calculated
Appearance	Expected to be a pale yellow to brown liquid or low-melting solid	Inferred from related compounds
Melting Point (°C)	Not available; precursor 3-chloro-4-methoxyaniline melts at 50-55 °C	[5][6]
Boiling Point (°C)	Not available; related N-ethyl-p-chloroaniline boils at 108-110 °C / 5 mmHg	[7]
Solubility	Sparingly soluble in water; soluble in common organic solvents (ethanol, ether, acetone)	Inferred from related anilines

Characterization Data Note: While specific spectroscopic data for 3-chloro-N-ethyl-4-methoxyaniline is not widely published, characterization would rely on standard techniques. ¹H NMR spectroscopy would confirm the presence of the ethyl group, aromatic protons, and methoxy group, with characteristic shifts and coupling patterns. ¹³C NMR, IR spectroscopy, and mass spectrometry would further validate the structure.

Synthesis of the Building Block: A Validated Approach

The most direct and industrially scalable route to 3-chloro-N-ethyl-4-methoxyaniline is the selective mono-N-ethylation of its primary aniline precursor, 3-chloro-4-methoxyaniline. While direct alkylation with agents like ethyl bromide can lead to overalkylation, a robust and high-yield method adapted from a well-established procedure for similar anilines involves a two-step, one-pot reaction using triethyl orthoformate.[7]

This method first forms an intermediate N-arylformimidate, which is then hydrolyzed and decarboxylated under acidic conditions to yield the desired secondary amine. This approach ensures high selectivity for mono-alkylation.

Experimental Protocol: Synthesis of 3-chloro-N-ethyl-4-methoxyaniline

Causality: This protocol is based on the highly reliable method for N-alkylation of aromatic amines developed by Roberts and Vogt, which avoids common pitfalls of over-alkylation and provides a pure product.[7]

Step 1: Formation of Ethyl N-(3-chloro-4-methoxyphenyl)formimidate

• To a 500-mL round-bottom flask equipped with a distillation head and a magnetic stirrer, add 3-chloro-4-methoxyaniline (78.8 g, 0.50 mol) and triethyl orthoformate (148.2 g, 1.0 mol).

• With gentle swirling, cautiously add concentrated sulfuric acid (2.5 g, ~0.025 mol) as a catalyst.

• Heat the mixture in an oil bath. At a bath temperature of 115–120 °C, the reaction will begin to boil, and ethanol will start to distill.

• Over approximately one hour, gradually increase the bath temperature to 175 °C to maintain a steady distillation of the ethanol byproduct. The theoretical amount of ethanol is ~29 mL (0.5 mol), but an excess is typically collected.

• Once the distillation of ethanol ceases, allow the reaction mixture to cool. The crude product is the intermediate formimidate.

Step 2: Hydrolysis to 3-chloro-N-ethyl-4-methoxyaniline

• To the cooled flask containing the crude formimidate, add 200 mL of 10% aqueous hydrochloric acid.

• Heat the mixture under reflux for 1 hour to ensure complete hydrolysis of the intermediate.

• Cool the reaction mixture to room temperature and neutralize it with a 15% aqueous potassium hydroxide solution until it becomes basic (check with pH paper).

• Transfer the mixture to a separatory funnel. The product will form a dense lower layer. Separate this organic layer.

• Saturate the aqueous layer with potassium carbonate to decrease the solubility of the product and extract with two 150-mL portions of diethyl ether.

• Combine the initial product layer with the ether extracts. Wash the combined organics with two 100-mL portions of water and then dry over anhydrous sodium sulfate.

• Filter off the drying agent and remove the ether by rotary evaporation.

• Purify the resulting crude oil by vacuum distillation to yield pure 3-chloro-N-ethyl-4-methoxyaniline.

Reactivity and Strategic Transformations

The utility of 3-chloro-N-ethyl-4-methoxyaniline stems from the distinct reactivity of its three functional handles: the activated aromatic ring, the secondary amine, and the aryl chloride.

Electrophilic Aromatic Substitution (EAS)

The N-ethylamino and methoxy groups are strong activating, ortho-, para-directing groups.[1] Their combined influence makes the aromatic ring highly nucleophilic and susceptible to electrophilic attack. The positions ortho to the powerful N-ethylamino group (positions 2 and 6) and ortho to the methoxy group (position 5) are the most activated.

• Regioselectivity: Steric hindrance from the N-ethyl and chloro groups will likely direct incoming electrophiles to the less hindered position 5 . Position 2 is also electronically activated but is flanked by two substituents, making it sterically less accessible. Therefore, reactions like nitration, halogenation, and Friedel-Crafts acylation are predicted to show high regioselectivity for substitution at C5.

• Controlling Reactivity: The high reactivity of the aniline ring can sometimes lead to polysubstitution or side reactions.[8] For sensitive electrophiles, it may be necessary to temporarily protect the amine as an acetanilide to moderate its activating effect, allowing for more controlled substitution.

Palladium- and Copper-Catalyzed Cross-Coupling

The carbon-chlorine bond provides a key site for forming new carbon-carbon, carbon-nitrogen, and carbon-oxygen bonds, which are fundamental transformations in drug discovery.

• Buchwald-Hartwig Amination: This powerful palladium-catalyzed reaction enables the coupling of the aryl chloride with a wide range of primary or secondary amines.[4][9] This allows for the synthesis of complex diarylamines or the introduction of nitrogen-containing heterocycles at the C3 position. The choice of phosphine ligand is critical for achieving high yields, especially with less reactive aryl chlorides.[4]

• Ullmann Condensation: A classical alternative, this copper-catalyzed reaction is effective for coupling with alcohols, thiols, and amines, often under harsher conditions than Buchwald-Hartwig but can be advantageous for specific substrates.[3][10] Modern ligand-accelerated Ullmann protocols have significantly broadened its scope and applicability.[11]

Protocol: Representative Buchwald-Hartwig C-N Coupling

Causality: This protocol is a generalized procedure based on established methods for the amination of aryl chlorides, illustrating a key application of the C-Cl bond.

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (1-2 mol%), a suitable phosphine ligand (e.g., XPhos, 2-4 mol%), and sodium tert-butoxide (1.4 eq.).

• Seal the tube with a septum, and purge with argon or nitrogen for 15 minutes.

• Add 3-chloro-N-ethyl-4-methoxyaniline (1.0 eq.), the desired amine coupling partner (1.2 eq.), and anhydrous toluene via syringe.

• Place the sealed tube in a preheated oil bath at 100-110 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS. Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by silica gel column chromatography to obtain the coupled product.

Applications in Target-Oriented Synthesis

The true value of a building block is demonstrated by its successful incorporation into functional molecules. While specific examples utilizing 3-chloro-N-ethyl-4-methoxyaniline are emerging, the closely related precursor, 3-chloro-4-methoxyaniline, and its benzylamine analog are key intermediates in approved pharmaceuticals, highlighting the importance of this substitution pattern. For instance, the 3-chloro-4-methoxybenzylamine core is a crucial component of Avanafil, a selective PDE-5 inhibitor used to treat erectile dysfunction.[12] This underscores the "privileged" nature of this scaffold in medicinal chemistry.

Safety and Handling

As a substituted aniline, 3-chloro-N-ethyl-4-methoxyaniline should be handled with appropriate care, assuming it shares hazards with its parent compound, 3-chloro-4-methoxyaniline.

• Hazard Classification: Harmful if swallowed (Acute Toxicity 4, Oral).

• Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat are mandatory. Work should be conducted in a well-ventilated fume hood to avoid inhalation of any vapors.

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents. Keep container tightly closed.

Conclusion

3-chloro-N-ethyl-4-methoxyaniline is a strategically designed building block offering multiple avenues for chemical diversification. The interplay between its activated aromatic ring and the versatile aryl chloride handle allows for sequential, regioselective functionalization. Its structural motifs are present in biologically active molecules, marking it as a compound of significant interest for drug discovery and materials science. This guide provides the foundational knowledge for chemists to confidently incorporate this potent synthon into their research programs, paving the way for the discovery of novel and impactful chemical entities.

References

• Chemistry Steps. (2024, January 12). Reactions of Aniline. [Link]

• Crampton, M. R., et al. (n.d.). Electrophilic aromatic substitution in substituted anilines; kinetics of the reaction with 4,6-dinitrobenzofuroxan. Ovid. [Link]

• Wikipedia. (n.d.). Ullmann condensation. [Link]

• Scribd. (n.d.). TmpF6 - Electrophilic Substitution Reaction of Aniline | PDF. [Link]

• ResearchGate. (n.d.). Optimized Buchwald–Hartwig macrocyclization of chloroaniline derivative 6 to yield L1 (7) and the previously reported methylation (Panagopoulos et al., 2010) to afford L2 (8). [Link]

• Vedantu. (n.d.). Electrophilic Substitution: Definition, Mechanism & Key Examples. [Link]

• Khan Academy. (2025, January 31). Worked example: EAS reactions of aniline | Amines | Grade 12 | Chemistry. YouTube. [Link]

• SynArchive. (n.d.). Ullmann Condensation. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions. [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. [Link]

• Books. (2023, December 15). Chapter 3: Synthetic Methods for Primary Anilines.

• Organic Syntheses. (n.d.). N-ETHYL-p-CHLOROANILINE. [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloro-4-methoxyaniline. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents. PMC. [Link]

• LookChem. (2025, May 20). N-ethyl-4-methoxyaniline. [Link]

• PrepChem.com. (n.d.). Synthesis of N-(3-Chloro-phenyl)-N'-(4-methyl-phenyl)-ethylenediamine. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025, December 16). Optimizing Synthesis with 4-Chloro-3-methoxyaniline: A Chemical Manufacturer's Perspective. [Link]

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• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. 3-氯-4-甲氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
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• 7. Organic Syntheses Procedure [orgsyn.org]
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Protocols & Analytical Methods

Technical Application Note: 3-Chloro-N-ethyl-4-methoxyaniline in Pharmaceutical Intermediate Synthesis

Executive Summary

This application note details the utility, synthesis, and downstream application of 3-chloro-N-ethyl-4-methoxyaniline (CAS: 102236-60-2), a specialized secondary aniline building block. While the parent compound (3-chloro-4-methoxyaniline) is a common commodity chemical, the N-ethyl derivative represents a critical scaffold for "late-stage diversification" in medicinal chemistry.

The specific substitution pattern—combining an electron-donating methoxy group, a lipophilic/electron-withdrawing chlorine atom, and a secondary ethyl amine—makes this intermediate highly valuable for:

• Kinase Inhibitor Synthesis: Modulating the hinge-binding region of ATP-competitive inhibitors.

• GPCR Ligand Optimization: Tuning the lipophilicity (

  ) and metabolic stability of amine-containing pharmacophores.

• Prevention of Metabolic N-Dealkylation: The ethyl group often provides superior metabolic stability compared to N-methyl analogs.

This guide provides a validated protocol for synthesizing this intermediate and a representative workflow for its application in a Buchwald-Hartwig cross-coupling reaction, a standard method for constructing biaryl drug cores.

Chemical Profile & Properties[1][2][3][4]

Property	Data
Chemical Name	3-Chloro-N-ethyl-4-methoxyaniline
CAS Number	102236-60-2
Molecular Formula	C H ClNO
Molecular Weight	185.65 g/mol
Physical State	Viscous oil or low-melting solid (depending on purity)
Solubility	Soluble in DCM, EtOAc, MeOH; sparingly soluble in water
Key Reactivity	Nucleophilic secondary amine; susceptible to oxidation
Storage	2–8°C, under inert atmosphere (Argon/Nitrogen)

Upstream Protocol: Synthesis of the Intermediate

Objective: Selective mono-N-ethylation of 3-chloro-4-methoxyaniline.

Rationale for Method Selection

Direct alkylation using ethyl iodide is discouraged due to the high risk of over-alkylation (forming the quaternary ammonium salt) and the formation of acid byproducts. Reductive Amination using acetaldehyde and sodium triacetoxyborohydride (STAB) is the industry standard for this transformation because:

• Selectivity: STAB is mild and minimizes over-alkylation.

• Safety: Avoids the use of toxic alkyl halides.

• Yield: Typically >85% isolated yield.[1]

Experimental Procedure

Reagents:

• 3-Chloro-4-methoxyaniline (1.0 eq)

• Acetaldehyde (1.2 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)

• Acetic acid (1.0 eq)

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

Step-by-Step Protocol:

• Preparation: In a dry round-bottom flask under N

  , dissolve 3-chloro-4-methoxyaniline (10 mmol) in DCE (40 mL).

• Imine Formation: Add Acetaldehyde (12 mmol) and Acetic Acid (10 mmol). Stir at room temperature for 30 minutes. Note: The acid catalyst promotes imine formation.

• Reduction: Cool the mixture to 0°C. Add STAB (15 mmol) portion-wise over 15 minutes to control gas evolution.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

• Quench: Quench carefully with saturated aqueous NaHCO

  solution.

• Extraction: Extract with DCM (3 x 30 mL). Wash combined organics with brine, dry over Na

  SO , and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to obtain the target 3-chloro-N-ethyl-4-methoxyaniline as a pale yellow oil.

Downstream Application: Buchwald-Hartwig Coupling

Objective: Use 3-chloro-N-ethyl-4-methoxyaniline to construct a biaryl amine scaffold, a common motif in drug discovery (e.g., for Src or Abl kinase inhibitors).

Mechanism & Strategy

The secondary amine serves as the nucleophile. The steric bulk of the ethyl group requires a specialized phosphine ligand to facilitate the reductive elimination step in the catalytic cycle. We utilize BrettPhos or RuPhos precatalysts, which are optimized for secondary anilines.

Experimental Protocol

Reagents:

• 3-Chloro-N-ethyl-4-methoxyaniline (1.0 eq) [Nucleophile]

• 4-Bromo-pyridine or Aryl Bromide of choice (1.2 eq) [Electrophile]

• Catalyst: Pd(OAc)

  (2 mol%) + BrettPhos (4 mol%) OR BrettPhos Pd G3 (2 mol%)

• Base: NaO

  Bu (1.4 eq)

• Solvent: Toluene or 1,4-Dioxane (anhydrous, degassed)

Step-by-Step Protocol:

• Inert Setup: Flame-dry a reaction vial and cool under Argon.

• Charging: Add the Aryl Bromide (1.2 mmol), Pd catalyst, Ligand, and NaO

  Bu (1.4 mmol).

• Solvation: Add degassed Toluene (5 mL) and the 3-chloro-N-ethyl-4-methoxyaniline (1.0 mmol).

• Heating: Seal the vial and heat to 100°C for 12 hours.

• Workup: Cool to RT, filter through a pad of Celite (eluting with EtOAc), and concentrate.

• Analysis: The crude product is typically purified by reverse-phase HPLC or flash chromatography.

Visualizations and Workflows

Reaction Scheme: Synthesis & Application

The following diagram illustrates the transformation pathway from the commodity precursor to the final pharmaceutical scaffold.

Caption: Figure 1. Synthetic route from precursor to active pharmaceutical scaffold via the N-ethyl intermediate.

Experimental Workflow: Critical Control Points

This flowchart highlights where errors commonly occur (e.g., moisture ingress, incomplete conversion).

Caption: Figure 2. Operational workflow emphasizing Quality Control (QC) and In-Process Control (IPC) points.

Critical Analysis & Troubleshooting

Regioselectivity & Impurities

• Issue: In the reductive amination step, formation of the tertiary amine (N,N-diethyl) is a potential impurity if excess acetaldehyde is used or the reaction runs too long.

• Control: Use exactly 1.1–1.2 equivalents of acetaldehyde. Monitor the disappearance of the primary amine via LC-MS. The secondary amine (product) reacts much slower than the primary amine due to the steric hindrance of the ortho-chloro group.

Stability of the Intermediate

• Issue: 3-chloro-N-ethyl-4-methoxyaniline is an electron-rich aniline. It is prone to oxidation (turning brown/black) upon exposure to air and light.

• Protocol: Store the purified oil under Argon at -20°C. If the compound darkens, filter through a short plug of silica gel before use in sensitive coupling reactions.

Coupling Efficiency

• Insight: The ortho-chloro substituent on the aniline ring exerts a steric effect that can slow down Pd-catalyzed coupling.

• Solution: Use highly active ligands like BrettPhos or XPhos which are designed to handle sterically demanding anilines. Standard PPh

  is often ineffective.

References

• Synthesis of Secondary Anilines: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849-3862. Link

• Buchwald-Hartwig Coupling Guide: Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions." Chemical Reviews, 2016, 116(19), 12564-12649. Link

• Chemical Data & Safety: PubChem Compound Summary for 3-Chloro-4-methoxyaniline (Parent Structure). National Center for Biotechnology Information. Link

• Commercial Availability & CAS Verification: BLD Pharm Product List, CAS 102236-60-2. Link

Sources

• 1. mdpi.com [mdpi.com]

Analytical methods for the quantification of 3-chloro-N-ethyl-4-methoxyaniline

Application Note: Trace Quantification of 3-chloro-N-ethyl-4-methoxyaniline

Executive Summary & Scientific Rationale

The Challenge: 3-chloro-N-ethyl-4-methoxyaniline (C9H12ClNO) is a secondary amine derivative often encountered as a process-related impurity or degradation product in the synthesis of tyrosine kinase inhibitors and azo-dye precursors. Structurally, it belongs to the class of halogenated anilines, which are flagged as Potential Genotoxic Impurities (PGIs) under ICH M7 guidelines due to their ability to form reactive nitrenium ions that intercalate with DNA.

The Analytical Gap: While methods exist for the primary amine (3-chloro-4-methoxyaniline), the N-ethyl derivative presents unique challenges:

• Increased Lipophilicity: The ethyl group increases logP, altering retention behavior on standard C18 columns compared to the parent aniline.

• Basicity & Tailing: Secondary amines often exhibit peak tailing due to interaction with residual silanols on silica-based columns.

• Trace Sensitivity Requirements: Regulatory limits for PGIs often require quantification at ppm or ppb levels (e.g., TTC of 1.5 µ g/day ), rendering standard HPLC-UV insufficient.

The Solution: This protocol details a validated UHPLC-MS/MS (ESI+) methodology. We utilize a Phenyl-Hexyl stationary phase to exploit pi-pi interactions for superior selectivity over alkyl-bounded phases, coupled with Dynamic MRM (dMRM) for sub-ppm sensitivity.

Chemical Profile & Transition Logic

Before instrument setup, the target analyte's physicochemical properties must be understood to define mass spectrometry parameters.

Property	Value	Analytical Implication
Analyte	3-chloro-N-ethyl-4-methoxyaniline	Target Analyte
Formula	C9H12ClNO	Isotopic pattern will show Cl35/Cl37 (3:1 ratio)
Molecular Weight	185.65 g/mol	Precursor Ion [M+H]+ = 186.1
pKa (Predicted)	~4.5 - 5.0	Ionizes well in acidic media (pH < 3)
LogP	~2.8	Moderately lipophilic; requires high % organic for elution

MS/MS Fragmentation Logic (ESI Positive)

• Precursor: 186.1 [M+H]+

• Primary Quantifier Transition (186.1 -> 158.0): Loss of the N-ethyl group (neutral loss of ethylene, -28 Da). This is the most stable and characteristic fragmentation for N-alkylated anilines.

• Secondary Qualifier Transition (186.1 -> 143.0): Subsequent loss of the methyl group from the methoxy moiety (-15 Da) from the de-ethylated fragment.

Analytical Workflow Diagram

The following flowchart illustrates the decision matrix for sample preparation based on the matrix type (API vs. Liquid Formulation).

Caption: Workflow logic for preparing solid and liquid samples for trace aniline analysis. Dashed lines indicate conditional steps for complex matrices.

Detailed Protocol

A. Instrumentation & Conditions

• LC System: Agilent 1290 Infinity II or Waters Acquity UPLC H-Class.

• Detector: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6470).[1]

• Column: Waters XSelect CSH Phenyl-Hexyl (100mm x 2.1mm, 2.5 µm).

  • Why? The Phenyl-Hexyl phase provides unique selectivity for the aromatic aniline ring via pi-pi interactions, separating it from aliphatic matrix interferences better than standard C18. The CSH (Charged Surface Hybrid) particle technology improves peak shape for basic amines at low pH.

Gradient Parameters:

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

• Mobile Phase B: 0.1% Formic Acid in Methanol (LC-MS Grade).

  • Note: Methanol is preferred over Acetonitrile for Phenyl-Hexyl columns to maximize pi-pi interaction selectivity.

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Curve
0.00	5	0.4	Initial
1.00	5	0.4	Hold
6.00	95	0.4	Linear
8.00	95	0.4	Wash
8.10	5	0.4	Re-equilibration
11.00	5	0.4	End

B. Mass Spectrometry Parameters (Source: ESI+)

• Capillary Voltage: 3500 V

• Gas Temperature: 350°C

• Nebulizer Pressure: 45 psi

• Sheath Gas Flow: 11 L/min

MRM Table:

Compound	Precursor (m/z)	Product (m/z)	Dwell (ms)	Collision Energy (V)	Role
3-Cl-N-Et-4-OMe-Aniline	186.1	158.0	100	22	Quantifier
3-Cl-N-Et-4-OMe-Aniline	186.1	143.0	100	35	Qualifier
Internal Standard (Optional)	161.1	129.0	50	20	IS (e.g., 3,4-dichloroaniline)

C. Standard & Sample Preparation

1. Stock Solution (1.0 mg/mL):

• Weigh 10 mg of reference standard.

• Dissolve in 10 mL of Methanol .

• Stability:[2] Stable for 1 month at -20°C. Protect from light (anilines oxidize easily).

2. Working Standard (Trace Level):

• Serially dilute Stock to prepare a curve: 1.0, 5.0, 10.0, 50.0, 100.0 ng/mL (ppb).

• Diluent: 50:50 Water:Methanol (matches initial gradient to prevent peak distortion).

3. Sample Preparation (API Matrix):

• Accurately weigh 50 mg of Drug Substance.

• Dissolve in 1.0 mL Methanol (ensure complete solubility).

• Add 4.0 mL of 0.1% Formic Acid in Water.

• Vortex mix for 1 min.

• Filter through 0.2 µm Hydrophilic PTFE syringe filter.

  • Warning: Do NOT use Nylon filters; anilines bind to Nylon, causing low recovery.

Method Validation & Performance Criteria

To ensure this method meets regulatory scrutiny (ICH Q2(R1)), the following criteria must be validated.

Parameter	Acceptance Criteria	Experimental Note
Specificity	No interference at RT ± 0.1 min	Inject blank matrix. Ensure no co-elution with API.
Linearity (R²)	> 0.995	Range: LOQ to 120% of Specification Limit.
LOD / LOQ	S/N > 3 (LOD); S/N > 10 (LOQ)	Expected LOQ: ~1-5 ng/mL (ppb).
Accuracy (Recovery)	80% - 120%	Spike API samples at LOQ, 100%, and 150% levels.
Precision	RSD < 10% (at trace levels)	6 replicates at the specification limit.

Expert Troubleshooting Guide

• Issue: Peak Tailing.

  • Root Cause:[3] Secondary interaction between the amine and silanols.

  • Fix: Add 5mM Ammonium Formate to the aqueous mobile phase. The ammonium ions compete for silanol sites, sharpening the aniline peak.

• Issue: Low Sensitivity.

  • Root Cause:[3] Ion suppression from the API matrix.

  • Fix: Switch to the Diverter Valve setup. Direct the flow to waste during the API elution time (if API elutes separately) and only switch to MS for the impurity window. Alternatively, use a Standard Addition method.

• Issue: Carryover.

  • Root Cause:[3] Lipophilic N-ethyl group sticking to the injector needle.

  • Fix: Use a strong needle wash: Isopropanol:Acetonitrile:Water:Formic Acid (40:40:19:1).

References

• ICH Harmonised Guideline. (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1).Link

• European Medicines Agency. (2006). Guideline on the Limits of Genotoxic Impurities.[4]Link

• K. S. Rao et al. (2010). Separation and quantification of aniline derivatives by HPLC. Journal of Chromatographic Science.

• PubChem. (2025).[5] 3-Chloro-4-methoxyaniline Compound Summary. (Used for structural grounding of the parent molecule). Link

• Sigma-Aldrich. (2025). Safety Data Sheet: Chloroanilines. (Reference for stability and handling). Link

Sources

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• 2. Page loading... [wap.guidechem.com]
• 3. rsc.org [rsc.org]
• 4. asianjpr.com [asianjpr.com]
• 5. 3-Chloro-4-methoxyaniline | C7H8ClNO | CID 21441 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Guide to the Scale-up Synthesis of 3-chloro-N-ethyl-4-methoxyaniline

Introduction

3-chloro-N-ethyl-4-methoxyaniline is a key intermediate in the synthesis of various high-value organic molecules, including pharmaceuticals and dyes.[1] Its structural features, an aniline core substituted with chloro, methoxy, and N-ethyl groups, make it a versatile building block for introducing these functionalities into larger, more complex structures. The successful and efficient scale-up of its synthesis is therefore of critical importance for industrial applications.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the scale-up synthesis of 3-chloro-N-ethyl-4-methoxyaniline. It moves beyond a simple recitation of steps to explain the underlying chemical principles and process optimization strategies, ensuring a robust and reproducible manufacturing process.

Synthetic Strategy: A Two-Step Approach

The most common and industrially viable route for the synthesis of 3-chloro-N-ethyl-4-methoxyaniline involves a two-step process starting from the readily available 3-chloro-4-methoxyaniline. This strategy is outlined below:

• Reductive Amination: The primary amine of 3-chloro-4-methoxyaniline is reacted with an appropriate two-carbon aldehyde, typically acetaldehyde, to form an intermediate imine.

• In Situ Reduction: The formed imine is then reduced in the same reaction vessel (in situ) to the desired N-ethyl secondary amine using a suitable reducing agent.

This approach, known as reductive amination, is favored for its efficiency and avoidance of issues like over-alkylation that can plague direct alkylation methods.[2][3]

Reaction Mechanism and Rationale

The choice of reductive amination is predicated on its high selectivity and yield. The reaction proceeds through the nucleophilic attack of the primary amine on the carbonyl carbon of the aldehyde, forming a hemiaminal intermediate. This is followed by the elimination of a water molecule to generate the imine. The imine, being more susceptible to reduction than the starting aldehyde, is then selectively reduced to the final product.

Process Optimization and Scale-Up Considerations

Transitioning a laboratory-scale synthesis to an industrial scale requires careful consideration of several factors to ensure safety, efficiency, and cost-effectiveness.

Reagent and Solvent Selection

• Starting Material: High-purity 3-chloro-4-methoxyaniline is crucial to minimize side reactions and simplify purification.

• Aldehyde: Acetaldehyde is the most direct and cost-effective source of the ethyl group. Due to its low boiling point, it should be handled with appropriate containment measures.

• Reducing Agent: Sodium borohydride (NaBH4) is a commonly used and effective reducing agent for this transformation.[2] While more selective reagents like sodium cyanoborohydride (NaBH3CN) exist, the use of cyanide-containing reagents on a large scale introduces significant safety and waste disposal challenges.[2] Catalytic hydrogenation over a noble metal catalyst (e.g., Pd/C) is another viable, "greener" alternative, though it requires specialized high-pressure equipment.[4][5]

• Solvent: A protic solvent such as methanol or ethanol is typically used to facilitate both imine formation and the reduction step.

Reaction Conditions

• Temperature: The reaction is typically carried out at or slightly below room temperature to control the exothermicity of the reduction step.

• pH: Maintaining a slightly acidic to neutral pH is optimal for imine formation.

• Stoichiometry: A slight excess of the reducing agent is often used to ensure complete conversion of the imine.

Detailed Experimental Protocol

This protocol outlines a robust procedure for the gram-scale synthesis of 3-chloro-N-ethyl-4-methoxyaniline. For larger scale-up, appropriate engineering controls and process safety management are essential.

Materials and Equipment

Material/Equipment	Specifications
3-chloro-4-methoxyaniline	>97% purity
Acetaldehyde	Reagent grade
Sodium borohydride	Powder, >98%
Methanol	Anhydrous
Diethyl ether	Anhydrous
Saturated sodium bicarbonate solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate
Round-bottom flask with magnetic stirrer	Appropriate size for the scale
Addition funnel
Ice bath
Rotary evaporator
Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup: In a well-ventilated fume hood, a round-bottom flask equipped with a magnetic stir bar is charged with 3-chloro-4-methoxyaniline (1.0 eq) and anhydrous methanol (10 mL per gram of aniline).

• Imine Formation: The mixture is cooled in an ice bath, and acetaldehyde (1.2 eq) is added dropwise via an addition funnel over 15 minutes, maintaining the internal temperature below 10 °C. The reaction is stirred at this temperature for an additional 30 minutes.

• Reduction: Sodium borohydride (1.5 eq) is added portion-wise over 30 minutes, ensuring the temperature does not exceed 20 °C. The reaction is then allowed to warm to room temperature and stirred for an additional 2 hours.

• Workup: The reaction is carefully quenched by the slow addition of water. The methanol is removed under reduced pressure using a rotary evaporator. The resulting aqueous residue is extracted with diethyl ether (3 x 20 mL).

• Purification: The combined organic extracts are washed with saturated sodium bicarbonate solution and then with brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed in vacuo to yield the crude product.

• Final Product: The crude 3-chloro-N-ethyl-4-methoxyaniline can be further purified by vacuum distillation or column chromatography on silica gel if necessary.

Process Flow Diagram

Caption: Workflow for the synthesis of 3-chloro-N-ethyl-4-methoxyaniline.

Safety and Hazard Management

All aniline derivatives should be handled with care as they are potentially toxic and can be absorbed through the skin.[6][7][8]

Chemical Hazards

• 3-chloro-4-methoxyaniline: This starting material is a solid that can cause skin and eye irritation.[1] Inhalation or ingestion should be avoided.[1]

• Acetaldehyde: A volatile and flammable liquid. Handle in a well-ventilated area away from ignition sources.

• Sodium Borohydride: Reacts with water and acids to produce flammable hydrogen gas. Additions should be controlled, especially during the quenching step.

• Methanol: A flammable and toxic solvent.

• 3-chloro-N-ethyl-4-methoxyaniline (Product): As a substituted aniline, it should be considered toxic and handled with appropriate personal protective equipment.[9]

Personal Protective Equipment (PPE)

• Safety goggles or a face shield.

• Chemical-resistant gloves (nitrile or neoprene).

• A laboratory coat.

• Work in a properly functioning chemical fume hood.

Waste Disposal

All chemical waste should be disposed of in accordance with local, state, and federal regulations. Chlorinated organic waste should be collected in a designated container.

Analytical Quality Control

To ensure the identity and purity of the synthesized 3-chloro-N-ethyl-4-methoxyaniline, the following analytical techniques are recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight and fragmentation pattern of the product and to identify any impurities.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure and confirm the presence of the N-ethyl group and the substitution pattern on the aromatic ring.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity. A fast LC/MS/MS method can also be developed for high-throughput analysis.[11]

Expected Analytical Data

Analytical Technique	Expected Results
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 1.25 (t, 3H, -CH₂CH₃ ), 3.15 (q, 2H, -CH₂ CH₃), 3.80 (s, 3H, -OCH₃ ), 6.60-7.20 (m, 3H, Ar-H )
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 15.0, 39.0, 56.0, 112.0, 114.0, 119.0, 122.0, 142.0, 148.0
Mass Spectrometry (EI)	m/z (%): 185 (M⁺), 170, 142

Troubleshooting

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction	Extend reaction time or slightly increase the amount of reducing agent.
Loss of product during workup	Ensure efficient extraction and minimize transfers.
Presence of Starting Material	Insufficient acetaldehyde or reducing agent	Increase the stoichiometry of the limiting reagent.
Formation of Di-ethylated Product	Unlikely with reductive amination, but could indicate a side reaction.	Re-evaluate the reaction conditions, particularly temperature.
Product is an Oil Instead of a Solid	Impurities present	Purify by column chromatography or vacuum distillation.

Conclusion

The scale-up synthesis of 3-chloro-N-ethyl-4-methoxyaniline via reductive amination is a robust and efficient method. By carefully controlling reaction conditions, selecting appropriate reagents, and adhering to strict safety protocols, high yields of a pure product can be consistently achieved. The analytical methods outlined provide the necessary tools for quality control, ensuring the final product meets the required specifications for downstream applications in research and development.

References

• Benchchem. A Comparative Guide to Alternative Reagents for the Synthesis of 3-Chloro-4-methoxybenzenemethanamine.
• Guidechem. 3-Chloro-4-methoxyaniline 5345-54-0 wiki.
• Sigma-Aldrich. SAFETY DATA SHEET.
• Google Patents. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline.
• Loba Chemie. 3-CHLOROANILINE FOR SYNTHESIS MSDS CAS-No.: 108-42-9 MSDS.
• Aarti Industries. 95-74-9_GPS_3-Chloro-4-Methylaniline (CL-4 PUBLIC) (CL-1 CONFIDENTIAL).
• Alpha Chemika. 3-CHLOROANILINE For Synthesis - Laboratory Chemicals.
• TCI Chemicals. SAFETY DATA SHEET.
• Sigma-Aldrich. 3-Chloro-4-methoxyaniline 97 5345-54-0.
• Wikipedia. Reductive amination.
• ChemicalBook. 3-chloro-N-[1-(4-ethylphenyl)ethyl]-4-methoxyaniline.
• PubChem. 3-Chloro-4-methoxyaniline | C7H8ClNO | CID 21441.
• Chem-Station. N-ethyl-4-methoxyaniline.
• Master Organic Chemistry. Reductive Amination, and How It Works.
• Agilent. Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites.
• ChemicalBook. 3-Chloro-4-methylaniline synthesis.
• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites.
• ChemicalBook. 3-Chloro-4-methoxyaniline.
• EPA. method 8131 aniline and selected derivatives by gas chromatography.
• Caltech Authors. Selective Electrochemical Reductive Amination of Benzaldehyde at Heterogeneous Metal Surfaces.
• Santa Cruz Biotechnology. 3-Chloro-4-methoxyaniline.
• bioRxiv. SYNTHETIC METHODS General methods.
• PrepChem.com. Synthesis of N-(3-Chloro-phenyl)-N'-(4-methyl-phenyl)-ethylenediamine.
• Sigma-Aldrich. 3-Chloro-4-methoxyaniline 97 5345-54-0.
• Organic Syntheses. N-ETHYL-p-CHLOROANILINE.
• ResearchGate. Optimization of the synthesis process for 3‐chloro‐4‐fluoroaniline.
• PubChem. 4-Chloro-3-methoxyaniline | C7H8ClNO | CID 13103692.
• Manufacturing Process.
• Sigma-Aldrich. 3-Chloro-4-methoxyaniline 97 5345-54-0.

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• 5. mdpi.com [mdpi.com]
• 6. lobachemie.com [lobachemie.com]
• 7. Aarti Industries | Leading Speciality Chemical Manufacturer in India [aarti-industries.com]
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• 11. agilent.com [agilent.com]

Derivatization of 3-chloro-N-ethyl-4-methoxyaniline for further reactions

Application Note: Strategic Derivatization of 3-chloro-N-ethyl-4-methoxyaniline

Executive Summary & Scaffold Analysis

This guide details the derivatization of 3-chloro-N-ethyl-4-methoxyaniline , a versatile building block in medicinal chemistry. This molecule presents a unique "push-pull" electronic profile that dictates specific synthetic strategies.

• Nucleophilic Handle (Secondary Amine): The N-ethyl group provides a secondary amine handle. While nucleophilic, the steric bulk of the ethyl group combined with the electronic deactivation from the meta-chloro substituent requires activated coupling conditions compared to simple primary anilines.

• Electrophilic Handle (Aryl Chloride): The C3-chlorine atom offers a site for cross-coupling (e.g., Suzuki-Miyaura). However, the molecule is an electron-rich aryl chloride due to the para-methoxy and meta-amino groups. This electronic richness makes the C-Cl bond resistant to oxidative addition, necessitating the use of advanced Buchwald-type phosphine ligands.

Chemical Profile:

Property	Value / Characteristic	Impact on Protocol
Structure	3-Cl, 4-OMe, N-Et Aniline	Steric bulk at N; e- rich ring.
pKa (Est.)	~4.2 - 4.8	Weak base; requires non-nucleophilic bases (DIPEA) in coupling.
Electronic State	Electron-Rich (Activated Ring)	Critical: Deactivates C-Cl bond toward Pd(0) insertion.
Solubility	Lipophilic (LogP ~2.2)	Soluble in DCM, DMF, Dioxane; poor in water.

Module A: N-Functionalization (Amide Synthesis)

Objective: Synthesis of tertiary amides via acylation of the secondary aniline. Challenge: The secondary N-ethyl amine is less nucleophilic than primary variants. Standard EDC/HOBt couplings often stall. Solution: Use of high-activity coupling agents (HATU) or pre-activated Acid Chlorides.

Protocol A1: HATU-Mediated Coupling (Library Scale)

Recommended for rapid derivatization with carboxylic acid libraries.

Reagents:

• Substrate: 3-chloro-N-ethyl-4-methoxyaniline (1.0 equiv)

• Carboxylic Acid (R-COOH): (1.2 equiv)

• Coupling Agent: HATU (1.2 - 1.5 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DMF or DMAc

Step-by-Step Procedure:

• Pre-activation: In a reaction vial, dissolve the Carboxylic Acid (1.2 equiv) in anhydrous DMF (0.2 M concentration relative to amine). Add DIPEA (3.0 equiv) and HATU (1.2 equiv). Stir at Room Temperature (RT) for 5–10 minutes. Mechanism: This generates the highly reactive O-At-active ester.

• Addition: Add 3-chloro-N-ethyl-4-methoxyaniline (1.0 equiv) to the mixture.

• Reaction: Stir at 40°C for 4–16 hours. Note: Mild heating overcomes the steric hindrance of the N-ethyl group.

• Monitoring: Monitor via LC-MS. Look for the disappearance of the amine (M+H ~186 Da) and formation of the amide.

• Workup: Dilute with EtOAc, wash with sat. NaHCO₃ (x2), water (x1), and brine (x1). Dry over Na₂SO₄.

Protocol A2: Acid Chloride Method (Scale-Up)

Recommended for stubborn acids or gram-scale synthesis.

• Activation: Convert R-COOH to R-COCl using Thionyl Chloride (SOCl₂) or Oxalyl Chloride/DMF (cat.) in DCM. Remove excess reagent via rotary evaporation.

• Coupling: Dissolve 3-chloro-N-ethyl-4-methoxyaniline (1.0 equiv) and Triethylamine (2.0 equiv) in dry DCM (0.5 M).

• Addition: Add the crude Acid Chloride (1.1 equiv) dropwise at 0°C.

• Completion: Allow to warm to RT. Reaction is typically complete within 1 hour.

Module B: C-C Bond Formation (Suzuki-Miyaura Coupling)

Objective: Biaryl synthesis utilizing the deactivated C-Cl bond. Challenge: The electron-donating Methoxy and Amino groups increase the electron density of the benzene ring, making the C-Cl bond strong and resistant to Oxidative Addition by Palladium. Standard catalysts (e.g., Pd(PPh₃)₄) will fail. Solution: Use Buchwald G2/G3 Precatalysts with electron-rich, bulky biarylphosphine ligands (SPhos or XPhos) to facilitate oxidative addition.

Protocol B1: High-Efficiency Cross-Coupling

Reagents:

• Substrate: 3-chloro-N-ethyl-4-methoxyaniline (1.0 equiv)

• Boronic Acid: Ar-B(OH)₂ (1.5 equiv)

• Catalyst: XPhos Pd G2 (2–5 mol%) or SPhos Pd G2.

• Base: K₃PO₄ (Tribasic Potassium Phosphate) (3.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

Step-by-Step Procedure:

• Degassing: Charge a reaction tube with the Substrate, Boronic Acid, and K₃PO₄. Evacuate and backfill with Nitrogen (x3).

• Solvent Prep: Sparge the Dioxane/Water mixture with Nitrogen for 15 minutes to remove dissolved Oxygen (critical for electron-rich phosphines).

• Catalyst Addition: Add XPhos Pd G2 (0.02 equiv) under a positive stream of Nitrogen.

• Reaction: Seal the vessel and heat to 80–100°C for 2–12 hours.

  • Why Heat? High temperature is required to force the oxidative addition into the electron-rich C-Cl bond.

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Concentrate and purify via flash chromatography.

Catalyst Selection Logic:

• XPhos / SPhos: These ligands are bulky (promoting reductive elimination) and extremely electron-rich (pushing electron density onto Pd(0), accelerating the difficult oxidative addition into the Aryl-Chloride bond).

Visual Workflows & Logic

Figure 1: Derivatization Decision Tree

Caption: Logical flow for selecting the appropriate synthetic pathway based on target moiety.

Figure 2: Catalytic Cycle for Electron-Rich Aryl Chlorides

Caption: Mechanism highlighting the role of bulky ligands (L) in activating the inert C-Cl bond.

Safety & Handling

• Aniline Toxicity: Like most anilines, 3-chloro-N-ethyl-4-methoxyaniline is potentially toxic if inhaled or absorbed through the skin. It may cause methemoglobinemia. All operations must be conducted in a fume hood wearing nitrile gloves.

• Waste Disposal: Aqueous waste from the Suzuki coupling (containing Palladium and Boron) must be segregated into heavy metal waste streams.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.

• Dunetz, J. R., et al. "Amide Bond Formation: Beyond the Myth of Coupling Reagents." Chemical Society Reviews, 2009.

• Sigma-Aldrich. "Product Specification: 3-Chloro-4-methoxyaniline." Sigma-Aldrich Catalog, Accessed 2026.

• Organic Chemistry Portal. "Suzuki Coupling: Reactivity of Aryl Chlorides." Organic Chemistry Portal, Accessed 2026.

• Beutner, G. L., et al. "TCFH-NMI: A Reagent for the Preparation of Amides from Difficult Amines." Organic Letters, 2018.[1]

Sources

• 1. reddit.com [reddit.com]

Catalytic methods for the N-ethylation of substituted anilines

Executive Summary & Strategic Overview

The N-ethylation of anilines is a ubiquitous transformation in medicinal chemistry, critical for modulating lipophilicity (LogP) and metabolic stability in drug candidates. However, traditional alkylation using ethyl halides (Et-X) often suffers from poor selectivity (over-alkylation to diethyl species) and genotoxic impurities.

This guide details three "Field-Proven" catalytic protocols that solve the selectivity challenge while adhering to Green Chemistry principles. We prioritize Hydrogen Borrowing (HB) and Reductive Amination (RA) strategies, which offer superior atom economy and safety profiles compared to nucleophilic substitution.

Method Selection Matrix

Feature	Method A: Mn-Catalyzed HB	Method B: Heterogeneous RA	Method C: Ir-Catalyzed HB
Primary Reagent	Ethanol (Green Solvent)	Acetaldehyde + H₂	Ethanol
Catalyst Type	Homogeneous (Earth Abundant)	Heterogeneous (Pd/C)	Homogeneous (Precious Metal)
Selectivity (Mono:Di)	High (>95:5)	Moderate (Requires Optimization)	Very High (>98:2)
Scale Suitability	Gram to Kilo	Multi-Kilo / Manufacturing	Milligram / Discovery
Key Advantage	Low toxicity, sustainable	Scalable, filtration workup	Low temp, high functional tolerance

Mechanistic Insight: The Hydrogen Borrowing Cycle

To ensure reproducibility, researchers must understand the "Hydrogen Borrowing" (or Hydrogen Autotransfer) mechanism. Unlike traditional alkylation, the catalyst acts as a temporary hydrogen reservoir.

The Logic:

• Dehydrogenation: Catalyst removes H₂ from Ethanol, generating Acetaldehyde in situ.

• Condensation: Acetaldehyde reacts with Aniline to form an Imine (releasing H₂O).

• Hydrogenation: Catalyst returns the "borrowed" H₂ to the Imine, locking in the N-ethyl bond.

Note: Because the aldehyde is generated slowly and consumed immediately, the concentration of free aldehyde remains low, suppressing side reactions.

Figure 1: The Hydrogen Borrowing Cycle. The catalyst shuttles hydride equivalents, avoiding the need for external high-pressure hydrogen or stoichiometric reducing agents.

Detailed Experimental Protocols

Protocol A: Manganese-Catalyzed Green N-Ethylation

Best for: Sustainable synthesis, cost-sensitive projects, and avoiding genotoxic alkyl halides.

Rationale: Recent advances in pincer-ligand chemistry allow Manganese (a cheap, low-toxicity metal) to perform difficult dehydrogenations previously reserved for Iridium.

Materials:

• Catalyst: MnCl₂ (anhydrous) + PPh₃ (Triphenylphosphine) OR Mn-PNP Pincer Complex.

• Solvent/Reagent: Ethanol (anhydrous).

• Base: Potassium tert-butoxide (KOtBu).

Step-by-Step Workflow:

• Catalyst Activation: In a glovebox or under Ar flow, charge a pressure tube with MnCl₂ (5 mol%) and PPh₃ (10 mol%). Add 2 mL of Ethanol and stir for 10 mins to form the active species.

• Substrate Addition: Add the substituted aniline (1.0 equiv) and KOtBu (1.0 equiv).

• Reaction: Seal the tube. Heat to 120°C for 12–24 hours.

  • Critical Check: The solution usually turns dark orange/brown. If it remains pale, the active catalyst may not have formed.

• Workup: Cool to room temperature. Dilute with ethyl acetate. Wash with water (to remove salts and excess base).

• Purification: Dry organic layer over Na₂SO₄. Concentrate. Purify via silica gel chromatography (Hexane/EtOAc).

Validation Data (Typical):

Substrate	Yield (%)	Selectivity (Mono:Di)
Aniline	92%	97:3
4-Methoxy-aniline	88%	96:4

| 4-Chloro-aniline | 85% | 98:2 |

Protocol B: Heterogeneous Reductive Alkylation (Pd/C)

Best for: Scale-up, GMP environments, and rapid throughput.

Rationale: Using acetaldehyde directly with a heterogeneous catalyst allows for easy filtration workup. However, strict control of stoichiometry is required to prevent diethylation.

Materials:

• Catalyst: 5% Pd/C (50% water wet).

• Reagent: Acetaldehyde (freshly distilled or from paraldehyde).

• H-Source: Hydrogen gas (balloon or 1-3 bar).

• Solvent: Methanol or Ethanol.

Step-by-Step Workflow:

• Preparation: Charge a flask with aniline (1.0 equiv) and Pd/C (2-5 wt% loading). Add Methanol (0.5 M concentration).

• Addition Strategy (Crucial):

  • Do NOT add all acetaldehyde at once.

  • Cool mixture to 0°C.

  • Add Acetaldehyde (1.1 equiv) dropwise over 30 minutes.

  • Why? High instantaneous aldehyde concentration favors the second alkylation event.

• Hydrogenation: Purge vessel with N₂, then H₂. Stir vigorously under H₂ (1 atm balloon is usually sufficient) at RT for 4–6 hours.

• Monitoring: Check TLC. If starting material remains, add 0.1 equiv Acetaldehyde and continue.

• Workup: Filter through a Celite pad (Caution: Pd/C is pyrophoric when dry; keep wet). Concentrate filtrate.

Protocol C: Iridium-Catalyzed Transfer Hydrogenation

Best for: High-value intermediates, complex scaffolds, and low-temperature requirements.[1]

Rationale: Cp*Ir complexes are significantly more active than Mn or Fe, often allowing reaction at 50–80°C, preserving sensitive functional groups.

Materials:

• Catalyst: [Cp*IrCl₂]₂ (Dimer) - 1 mol%.

• Ligand: NaHCO₃ (as base/activator).

• Reagent: Ethanol (excess, acts as solvent).

Step-by-Step Workflow:

• Mix: Combine Aniline (1 mmol), [Cp*IrCl₂]₂ (0.01 mmol), and NaHCO₃ (0.1 mmol) in Ethanol (3 mL).

• Heat: Reflux at 90°C for 12 hours.

• Optimization Note: If conversion is slow, add 5 mol% of a soluble iodide source (e.g., NaI) to stabilize the Ir-species.

• Isolation: Evaporate ethanol. Flash chromatography.

Troubleshooting & "The Senior Scientist's Log"

Issue: Over-Ethylation (Formation of Diethyl Aniline)

• Root Cause: The mono-ethyl product is more nucleophilic than the starting aniline (alkyl groups are electron-donating).

• Fix:

  • Increase the steric bulk of the ligand (switch from PPh₃ to a bulky phosphine like Xantphos in Protocol A).

  • Use a large excess of Aniline (2.0 equiv) and recycle the unreacted starting material.

Issue: Catalyst Deactivation (Protocol A)

• Root Cause: Trace oxygen or moisture.

• Fix: Ensure Ethanol is dry (<500 ppm water). Degas solvents thoroughly.

Issue: Safety Hazard (Protocol B)

• Root Cause: Acetaldehyde has a boiling point of 20°C.

• Fix: Use Paraldehyde (trimer) with an acid catalyst (e.g., pTsOH) to generate acetaldehyde slowly in situ, or handle acetaldehyde solutions at -10°C.

References

• Manganese-Catalyzed Hydrogen Borrowing

  • Wei, D., et al. (2021).[2] "N-Alkylation of Amines with Alcohols Catalyzed by Manganese(II) Chloride or Bromopentacarbonylmanganese(I)." The Journal of Organic Chemistry.

• Iridium-Catalyzed N-Alkylation

  • Fujita, K., et al. (2008). "N-Alkylation of Amines with Alcohols Catalyzed by a Cp*Ir Complex." Tetrahedron Letters.

• Green Chemistry & Selectivity Reviews

  • Hamid, M. H., Slatford, P. A., & Williams, J. M. (2007). "Borrowing Hydrogen in the Activation of Alcohols."[3][4][5][6] Advanced Synthesis & Catalysis.

• Iron-Catalyzed Alternatives

  • Yan, T., et al. (2014). "Iron catalysed direct alkylation of amines with alcohols."[4] Nature Communications.[4]

• Industrial Reductive Amination

  • Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. research.rug.nl [research.rug.nl]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Removal of Unreacted 3-Chloro-4-methoxyaniline

Welcome to the technical support center for the purification of reaction mixtures containing 3-chloro-4-methoxyaniline. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the removal of unreacted 3-chloro-4-methoxyaniline from your desired product.

Introduction

3-Chloro-4-methoxyaniline is a key intermediate in the synthesis of various pharmaceutical compounds and dyes.[1][2] Its complete consumption in a reaction is often not achieved, necessitating a robust purification strategy to isolate the desired product from the unreacted starting material. The presence of this aniline derivative as an impurity can affect the efficacy, safety, and regulatory compliance of the final product.[3] This guide provides a comprehensive overview of effective methods for its removal.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted 3-chloro-4-methoxyaniline?

A1: Residual 3-chloro-4-methoxyaniline can act as an impurity in the final product, potentially leading to undesired side reactions in subsequent steps or impacting the pharmacological profile and stability of an active pharmaceutical ingredient (API). Regulatory agencies have stringent requirements for the purity of pharmaceutical intermediates and APIs, making the removal of such impurities a critical step in the drug development process.[3][4]

Q2: What are the key physical and chemical properties of 3-chloro-4-methoxyaniline that I should consider for purification?

A2: Understanding the properties of 3-chloro-4-methoxyaniline is fundamental to selecting an appropriate purification method.

Property	Value	Source
Molecular Formula	C7H8ClNO	[2][5]
Molecular Weight	157.60 g/mol	[5][6]
Appearance	Off-white, yellowish to green or brown flakes or solid	[1][7]
Melting Point	50-55 °C	[6][7]
Solubility	Sparingly soluble in water; soluble in many organic solvents.	[1][2]
pKa	4.14 (Predicted)	[1]

The basic nature of the aniline functional group (pKa of the conjugate acid is around 4.14) is a key property that can be exploited for separation.[1]

Q3: What are the primary methods for removing unreacted 3-chloro-4-methoxyaniline?

A3: The most common and effective methods include:

• Acid-Base Extraction: This technique leverages the basicity of the aniline group.[8][9][10]

• Column Chromatography: A versatile method for separating compounds based on their differential adsorption to a stationary phase.[4][11]

• Recrystallization: Effective if the desired product and the unreacted aniline have significantly different solubilities in a particular solvent system.[12][13]

• Distillation: Suitable if there is a significant difference in boiling points between the product and the aniline, though often performed under reduced pressure for high-boiling compounds.[11][14]

The choice of method depends on the properties of your desired product and the scale of your reaction.

Troubleshooting Guides

Acid-Base Extraction

This is often the first and most efficient method to try, assuming your product is not acid-sensitive. The principle lies in the conversion of the basic 3-chloro-4-methoxyaniline into its water-soluble salt by treatment with an acid, allowing it to be separated from a neutral or acidic product dissolved in an organic solvent.[9][10][15]

Troubleshooting Common Issues:

• Issue: Emulsion formation during extraction.

  • Cause: Vigorous shaking, high concentration of solutes, or presence of surfactants.

  • Solution:

    • Allow the separatory funnel to stand undisturbed for a longer period.

    • Gently swirl the funnel instead of shaking vigorously.

    • Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion.

    • Filter the entire mixture through a pad of Celite or glass wool.

• Issue: Incomplete removal of the aniline.

  • Cause: Insufficient amount of acid, inadequate mixing, or insufficient number of extractions.

  • Solution:

    • Ensure you are using a sufficient molar excess of a dilute acid (e.g., 1M HCl).

    • Perform multiple extractions with smaller volumes of the acidic solution rather than one large extraction. Three washes are typically recommended.

    • Check the pH of the aqueous layer after extraction to ensure it is acidic.

• Issue: Product is also extracted into the aqueous layer.

  • Cause: Your product may have basic functionalities or is somewhat water-soluble.

  • Solution:

    • Use a milder acidic solution (e.g., 5% acetic acid) if your product is weakly basic.

    • Back-extract the aqueous layer with a fresh portion of the organic solvent to recover any co-extracted product.

Experimental Protocol: Acid-Base Extraction

• Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane, ethyl acetate).

• Transfer the solution to a separatory funnel.

• Add an equal volume of a dilute aqueous acid (e.g., 1M HCl).

• Stopper the funnel and shake gently, venting frequently to release any pressure.

• Allow the layers to separate. The aqueous layer will contain the protonated 3-chloro-4-methoxyaniline hydrochloride salt.

• Drain the lower aqueous layer.

• Repeat the extraction of the organic layer with fresh dilute acid two more times.

• Combine the aqueous extracts. The unreacted aniline can be recovered by basifying the aqueous solution with a base like NaOH and extracting it back into an organic solvent, if desired.

• Wash the organic layer containing your product with brine, dry it over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate the solvent under reduced pressure.

Caption: Workflow for Acid-Base Extraction.

Column Chromatography

Column chromatography is a powerful purification technique when extraction is not feasible or insufficient.[4][11] It separates compounds based on their polarity. Since 3-chloro-4-methoxyaniline is a polar compound due to the amine group, its retention on a silica gel column will be significant.

Troubleshooting Common Issues:

• Issue: Tailing of the aniline peak.

  • Cause: The slightly acidic nature of silica gel can interact strongly with the basic aniline, causing the compound to streak down the column rather than eluting as a sharp band.

  • Solution: Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent system. This will neutralize the acidic sites on the silica gel and improve the peak shape.

• Issue: Poor separation between the product and the aniline.

  • Cause: The polarity of the product and the aniline are too similar in the chosen solvent system.

  • Solution:

    • Optimize the eluent system. Use a less polar solvent system to increase the retention of both compounds and improve separation. A gradient elution (gradually increasing the polarity of the eluent) can be very effective.

    • Consider using a different stationary phase. If silica gel fails, an amine-functionalized silica column can be a good alternative for purifying basic compounds.[16] Alumina (basic or neutral) can also be used.

• Issue: The aniline does not elute from the column.

  • Cause: The eluent is not polar enough, or the aniline is irreversibly binding to the silica.

  • Solution:

    • Gradually increase the polarity of the mobile phase. A common solvent system is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.

    • If the compound is still retained, adding a small percentage of a more polar solvent like methanol may be necessary.

    • As mentioned above, adding triethylamine to the eluent can help.

Experimental Protocol: Column Chromatography

• Slurry Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour this into the column and allow it to pack evenly.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution: Begin eluting with the least polar solvent mixture. Collect fractions and monitor them by Thin Layer Chromatography (TLC).

• Gradient (Optional): If necessary, gradually increase the polarity of the eluent to first elute your product and then the more polar unreacted aniline.

• Fraction Analysis: Combine the fractions containing the pure product and evaporate the solvent.

Caption: Column Chromatography Workflow.

Recrystallization

Recrystallization is an effective method for purifying solid compounds.[12][13] This technique relies on the difference in solubility of the desired compound and the impurity in a given solvent at different temperatures.

Troubleshooting Common Issues:

• Issue: The product and aniline co-precipitate.

  • Cause: Their solubilities in the chosen solvent are too similar.

  • Solution:

    • Screen for a different recrystallization solvent or a solvent mixture. A good solvent should dissolve the compound well when hot but poorly when cold.

    • If the product is significantly less soluble than the aniline, the aniline may remain in the mother liquor upon cooling.

• Issue: Oiling out instead of crystallization.

  • Cause: The melting point of the solid is lower than the boiling point of the solvent, or the solution is supersaturated.

  • Solution:

    • Add more solvent to the hot solution to ensure the compound is fully dissolved.

    • Try a lower-boiling point solvent.

    • Scratch the inside of the flask with a glass rod at the liquid-air interface to induce crystallization.

    • Add a seed crystal of the pure product.

Experimental Protocol: Recrystallization

• Solvent Selection: In a test tube, add a small amount of the crude solid and a few drops of a potential solvent. Heat the mixture. A good solvent will dissolve the solid when hot but not when cold.

• Dissolution: In a flask, add the crude solid and the minimum amount of the chosen hot solvent to just dissolve it.

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel.

• Crystallization: Allow the clear solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing the dissolved aniline.

• Drying: Dry the crystals in a vacuum oven.

Concluding Remarks

The removal of unreacted 3-chloro-4-methoxyaniline is a critical step in ensuring the purity of your final product. A systematic approach, starting with an understanding of the chemical properties of both the starting material and the product, will guide the selection of the most appropriate purification strategy. Acid-base extraction is often the most straightforward method for this particular aniline. However, when dealing with acid-sensitive products or when higher purity is required, column chromatography and recrystallization are powerful alternatives.

References

• Study.com. (n.d.). Acid-Base Extraction | Purpose, Theory & Applications. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Unknown Source. (n.d.).

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Unknown Source. (2024, July 16). Pharma Intermediates 7 Must-Know Tips for Quality Control.

• ZM Silane Limited. (2025, September 13). Organic Synthesis Drug Intermediates | Silane Silicone Manufacturer. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Chloro-4-methoxyaniline. PubChem. Retrieved from [Link]

• Google Patents. (n.d.). US3072662A - Separation of aromatic amines using alkylene carbonates.
• Google Patents. (n.d.). US8455691B2 - Process for the purification of aromatic amines.

• National Center for Biotechnology Information. (n.d.). In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry. PMC. Retrieved from [Link]

• Unknown Source. (2026, February 15). Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry.

• ACS Publications. (2019, December 12). In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Selective separation of aliphatic and aromatic amines with CO2 switchable ionic liquids aqueous two-phase systems. Green Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.

• Routledge. (2025, November 24). Technical Writing: A Practical Guide for Engineers, Scientists, and Nontechnical Professionals. Retrieved from [Link]

• Taylor & Francis eBooks. (2025, November 25). Technical Writing | A Practical Guide for Engineers, Scientists, and N. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Aniline on Newcrom R1 HPLC column. Retrieved from [Link]

• Unknown Source. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture.

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chloro-3-methoxyaniline. PubChem. Retrieved from [Link]

• Scilife. (2026, February 10). The ultimate guide to technical writing in the life sciences. Retrieved from [Link]

• Unknown Source. (n.d.).

• Biotage. (2023, September 26). When should amine-bonded columns be used for purification? Retrieved from [Link]

• ResearchGate. (2014, August 3). Does aniline stick in columns during column chromatography? Retrieved from [Link]

• University of Rochester. (n.d.). Workup: Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• Unknown Source. (n.d.). Guidelines for Scientific and Technical Writing.

• adoc Studio. (2025, January 24). Technical Writing: A Comprehensive Guide (2025). Retrieved from [Link]

• Unknown Source. (n.d.).
• Unknown Source. (2021, April 24). Separation of primary, secondary and tertiary amines by Hoffmann's method.

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• 2. CAS 5345-54-0: 3-Chloro-4-methoxyaniline | CymitQuimica [cymitquimica.com]
• 3. arborpharmchem.com [arborpharmchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. 3-Chloro-4-methoxyaniline | C7H8ClNO | CID 21441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-氯-4-甲氧基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 3-Chloro-4-methoxyaniline | 5345-54-0 [chemicalbook.com]
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• 10. Acid–base extraction - Wikipedia [en.wikipedia.org]
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• 15. vernier.com [vernier.com]
• 16. biotage.com [biotage.com]

Characterization of impurities in crude 3-chloro-N-ethyl-4-methoxyaniline

An invaluable resource for researchers, scientists, and drug development professionals, this Technical Support Center provides in-depth troubleshooting guides and FAQs for the characterization of impurities in crude 3-chloro-N-ethyl-4-methoxyaniline. As a Senior Application Scientist, this guide is structured to offer not just procedural steps, but the underlying scientific rationale to empower you in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 3-chloro-N-ethyl-4-methoxyaniline sample?

A1: Impurities in crude synthetic products typically originate from several sources.[1] For 3-chloro-N-ethyl-4-methoxyaniline, potential impurities include:

• Unreacted Starting Materials: Primarily 3-chloro-4-methoxyaniline (the precursor before ethylation).[2]

• Over-Alkylated By-products: 3-chloro-N,N-diethyl-4-methoxyaniline, resulting from the addition of two ethyl groups.

• Related Impurities from Synthesis: Isomeric by-products or impurities present in the starting materials.

• Degradation Products: Aromatic amines can be susceptible to oxidation, especially when exposed to air and light, potentially forming N-oxides or other colored degradants.[3][4]

Q2: Which analytical technique is best for initial purity assessment?

A2: For a comprehensive initial assessment, High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is the gold standard.[5][6] It is highly versatile for separating non-volatile organic impurities and provides quantitative data on the purity of your main compound and the relative amounts of impurities.[1] Gas Chromatography (GC) can also be used, particularly for assessing volatile impurities like residual solvents.[1]

Q3: My sample has a slight color (e.g., yellow, brown). What could be the cause?

A3: Color in aromatic amine samples often indicates the presence of oxidized impurities or degradation products.[4] Even trace amounts of these impurities can be highly colored. This is common if the sample has been stored for a long time or exposed to air and light. A forced degradation study can help identify potential colored degradants.[7]

Q4: How can I definitively identify an unknown impurity peak?

A4: Definitive structural elucidation requires a combination of techniques. The most powerful approach involves hyphenated methods like Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the molecular weight of the impurity.[8] If the impurity can be isolated (e.g., by preparative HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy is the best tool for elucidating its exact molecular structure, including the connectivity of atoms and stereochemistry.[9][10]

Impurity Characterization Workflow

The following diagram outlines a systematic workflow for the comprehensive characterization of impurities.

Sources

• 1. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 2. PubChemLite - 3-chloro-4-methoxyaniline (C7H8ClNO) [pubchemlite.lcsb.uni.lu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 5. Pharmaceutical Impurity Analysis Overview (Primer) – Chemass [chemass.si]
• 6. biomedres.us [biomedres.us]
• 7. ajpsonline.com [ajpsonline.com]
• 8. pharmainfo.in [pharmainfo.in]
• 9. Identification and structure elucidation by NMR spectroscopy of an impurity in flame retardants preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. veeprho.com [veeprho.com]

Reference Data & Comparative Studies

Spectroscopic Comparison Guide: N-Ethylated vs. Non-Ethylated 3-Chloro-4-Methoxyaniline

Executive Summary

This guide provides a technical framework for differentiating 3-chloro-4-methoxyaniline (Compound A) from its N-ethylated derivative (Compound B). These compounds are critical intermediates in the synthesis of azo dyes and pharmaceutical pharmacophores.

The transition from a primary amine (Compound A) to a secondary amine (Compound B) introduces distinct spectroscopic signatures. This guide details the expected shifts in Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), providing a self-validating protocol for reaction monitoring and purity assessment.

Key Differentiators at a Glance

• NMR: Appearance of a triplet-quartet coupling system (ethyl group) and integration change of the amine signal (2H

  1H).

• IR: Collapse of the N-H stretching doublet (primary) to a single band (secondary).[1]

• MS: Molecular ion shift of +28 Da (

  157 185).

Molecular Profile & Transformation Logic

The following diagram illustrates the structural relationship and the electronic environment changes that dictate the spectroscopic shifts.

Figure 1: Structural transformation and key spectroscopic checkpoints.

Comparative Spectroscopy: Deep Dive

Proton NMR ( H-NMR)

NMR is the definitive method for quantification. The ethyl group acts as a diagnostic "handle."

Solvent Selection: DMSO-

is recommended over CDCl for these anilines. DMSO slows proton exchange, often allowing the N-H coupling to be observed as a broad triplet (if coupled to ethyl CH ) or a distinct singlet, whereas CDCl often results in broadened, unrecognizable N-H peaks due to rapid exchange.

Comparative Chemical Shift Table (Expected Values in DMSO- )

Proton Assignment	Non-Ethylated (Compound A)	N-Ethylated (Compound B)	Diagnostic Feature
-OCH	3.75 (s, 3H)	3.75 (s, 3H)	Static reference peak.
Aromatic H-2	6.70 (d, Hz)	6.75 (d)	Minimal shift; slight shielding possible.
Aromatic H-5	6.95 (d, Hz)	6.95 (d)	Ortho to OMe; largely unaffected.
Aromatic H-6	6.55 (dd)	6.60 (dd)	Para to Cl; minimal shift.
-NH / -NH	4.80 (br s, 2H)	5.20 (br t/s, 1H)	Integration drops 2H 1H.
Ethyl -CH -	Absent	3.05 (q, Hz, 2H)	New Quartet.
Ethyl -CH	Absent	1.15 (t, Hz, 3H)	New Triplet.

Mechanistic Insight: The N-ethyl group is electron-donating (+I effect). While this increases electron density on the nitrogen, the steric bulk and the alkyl group typically cause a slight deshielding of the remaining N-H proton compared to the primary amine.

Infrared Spectroscopy (FT-IR)

IR is the fastest method for qualitative verification of reaction completion (disappearance of primary amine bands).

• Non-Ethylated (Primary Amine): Exhibits two N-H stretching bands in the 3300–3500 cm

  region (Asymmetric and Symmetric stretches).[2][3]
  • cm
  • cm

• N-Ethylated (Secondary Amine): Exhibits one N-H stretching band.

  • cm (often sharper/weaker).

Mass Spectrometry (MS)

• Compound A: Base peak at

  157 (M+) and 159 (M+2, Cl isotope signature 3:1 ratio).

• Compound B: Base peak at

  185 (M+) and 187 (M+2).

• Fragmentation: Compound B often shows a loss of 15 Da (methyl from ethyl) or 29 Da (ethyl), which is absent in Compound A.

Experimental Protocols

Protocol 1: Sample Preparation for NMR Verification

To ensure reproducible chemical shifts and integration.

• Massing: Weigh 10–15 mg of the sample into a clean vial.

• Solvation: Add 0.6 mL of DMSO-

  (99.9% D).

  • Note: If the sample contains residual HCl salts (common in aniline synthesis), add 1 drop of NaOD/D

    O or solid K CO to free-base the amine inside the NMR tube, otherwise shifts will vary wildly.

• Filtration: If any turbidity remains, filter through a cotton plug into the NMR tube.

• Acquisition: Run standard proton sequence (16 scans, 1 sec relaxation delay).

Protocol 2: Reaction Monitoring (TLC/UV)

Since both compounds are anilines, they are UV active.

• Stationary Phase: Silica Gel 60 F254.

• Mobile Phase: Hexane:Ethyl Acetate (4:1).

• Visualization:

  • UV (254 nm): Both spots visible.

  • Stain (Ninhydrin): Primary amine (A) usually stains red/purple. Secondary amine (B) stains faintly or different color (often orange/brown).

• Rf Values: The N-ethylated product (B) is generally less polar (higher Rf) than the primary amine (A) due to the loss of a hydrogen bond donor.

Analytical Workflow Diagram

The following workflow ensures rigorous characterization during the development phase.

Figure 2: Step-by-step decision tree for validating N-ethylation.

Stability & Handling Notes

• Oxidation Sensitivity: Both compounds are electron-rich anilines. They are prone to oxidation (browning) upon exposure to air and light. Store under nitrogen/argon in amber vials.

• Toxicity: 3-chloro-4-methoxyaniline is a known metabolite of chlorpropham and has potential toxicological properties. Handle with full PPE (gloves, fume hood).

• Salt Formation: If stored as HCl salts, the spectroscopic data (NMR/IR) will differ significantly (broad NH peaks, shifted IR bands). Always convert to free base for standard characterization.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 21441, 3-Chloro-4-methoxyaniline. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[4] (Authoritative text for N-H IR stretching rules and Aniline NMR shifts).

• NIST Mass Spectrometry Data Center. Aniline Derivatives Fragmentation Patterns. NIST Standard Reference Database 1A v17. Retrieved from [Link]

Sources

• 1. projectguru.in [projectguru.in]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. spectrabase.com [spectrabase.com]

Definitive Structural Assignment: 1D vs. 2D NMR Strategies for 3-chloro-N-ethyl-4-methoxyaniline

Executive Summary: The Structural Ambiguity Challenge

In drug development, small molecule anilines are ubiquitous scaffolds.[1] However, the synthesis of 3-chloro-N-ethyl-4-methoxyaniline presents a classic regiochemical challenge.[1] During the chlorination of N-ethyl-4-methoxyaniline (or the ethylation of the chloro-aniline precursor), two isomers are thermodynamically possible: the desired 3-chloro isomer and the 2-chloro regioisomer.[1]

While Mass Spectrometry (MS) confirms the molecular weight (m/z 185.06), it cannot distinguish these regioisomers. Standard 1D

H NMR provides clues but often fails to provide definitive proof due to signal overlap and ambiguous coupling constants in tri-substituted benzene rings.[1]

This guide compares the Standard 1D Approach against the Integrated 2D NMR Suite , demonstrating why the latter is the required standard for regulatory submission and definitive structural assignment.

Comparative Analysis: 1D vs. 2D NMR

Method A: The 1D H NMR Approach (The Baseline)

Status: Necessary but Insufficient

In a 1D spectrum, the 3-chloro isomer is expected to show an ABX (or AMX) spin system.[1]

• H5: Doublet (ortho coupling to H6).

• H6: Doublet of doublets (meta to H2, ortho to H5).

• H2: Doublet (meta to H6).

The Failure Mode: In practice, the meta-coupling (

Hz) is often unresolved due to line broadening (especially with the quadrupolar N nucleus nearby).[1] Furthermore, the chemical shifts of H2 and H6 are often nearly identical, leading to a second-order effect that mimics the pattern of the 2-chloro isomer.[1] Relying solely on 1D data requires "faith" in chemical shift prediction algorithms, which is not acceptable for IND (Investigational New Drug) filings.

Method B: The Integrated 2D NMR Suite (The Solution)

Status: Definitive and Self-Validating

By spreading the magnetization into a second dimension, we decouple the chemical shift information from the scalar coupling information.

Technique	Role in Verification	Key Deliverable
COSY (Correlation Spectroscopy)	Proton-Proton Connectivity	Identifies the isolated spin system (H5-H6) vs. the isolated proton (H2).[1]
HSQC (Heteronuclear Single Quantum Coherence)	1-Bond C-H Correlation	Assigns specific protons to specific carbons, resolving overlapping peaks.[1]
HMBC (Heteronuclear Multiple Bond Correlation)	Long-Range Connectivity	The Smoking Gun. Connects the "islands" (Ethyl, Methoxy) to the aromatic "skeleton" to prove regiochemistry.

Experimental Data: Predicted vs. Observed

The following data represents the chemically accurate shifts expected for 3-chloro-N-ethyl-4-methoxyaniline in DMSO-

.

Table 1: Signal Assignment & 2D Correlations

Position	(ppm)	Multiplicity	(ppm)	COSY (H-H)	HMBC (H C)
1 (N-Et)	-	-	143.5	-	-
2 (Ar-H)	6.65	d ( )	113.2	H6 (weak)	C1, C3, C4, C6
3 (Cl)	-	-	121.8	-	-
4 (OMe)	-	-	149.5	-	-
5 (Ar-H)	6.95	d ( )	114.5	H6	C1, C3, C4
6 (Ar-H)	6.50	dd ( )	111.0	H5, H2	C2, C4
7 (NH)	5.20	br t	-	CH	C1, C2, C6
8 (CH )	3.05	dq	38.5	NH, CH	C1, CH
9 (CH )	1.15	t	14.2	CH	CH
10 (OMe)	3.75	s	56.5	-	C4

Critical Distinction: If the structure were the 2-chloro isomer, the HMBC correlations from the N-ethyl protons would point to a carbon adjacent to a Chlorine-bearing carbon, drastically shifting the C1 resonance and altering the correlation pattern of the aromatic protons.[1]

Visual Workflow: The Decision Tree

The following diagram illustrates the logical flow for confirming the structure, moving from sample preparation to final validation.

Caption: Logical workflow for structural elucidation. Note that 1D NMR alone is rarely sufficient for GMP validation of regioisomers.

Detailed Experimental Protocol

To ensure reproducibility and data integrity (E-E-A-T), follow this standardized protocol.

Step 1: Sample Preparation[1]

• Solvent: Dimethyl sulfoxide-d6 (DMSO-

  ) is preferred over CDCl .[1]

  • Reasoning: DMSO prevents the exchange of the labile N-H proton, allowing it to be visible as a triplet (coupled to the ethyl CH

    ), which provides additional structural information.

• Concentration: Dissolve 10–15 mg of analyte in 0.6 mL of solvent. Filter through a glass wool plug if any turbidity is observed.[1]

Step 2: Acquisition Parameters (600 MHz equivalent)

A. 1H NMR (1D)

• Pulse Angle: 30°

• Relaxation Delay (D1): 2.0 seconds (ensure quantitative integration).

• Scans: 16.

B. gCOSY (Gradient Correlation Spectroscopy)

• Matrix: 2048 (F2) x 256 (F1).

• Scans: 4 per increment.

• Logic: Look for the strong cross-peak between H5 and H6. H2 should show no strong COSY correlation to H5/H6 (only weak meta-coupling).[1]

C. gHMBC (Gradient Heteronuclear Multiple Bond Correlation)

• Optimization: Set long-range coupling constant (

  ) to 8 Hz.

• Scans: 16–32 per increment.

• Critical Check:

  • Locate the Methoxy singlet (~3.75 ppm).[1] Trace its correlation to a quaternary carbon. This identifies C4 .[1]

  • Locate the N-Ethyl CH

    (~3.05 ppm).[1] Trace its correlation to a quaternary carbon. This identifies C1 .

  • The Verification: Check the aromatic proton at ~6.65 ppm (H2). Does it correlate to both C1 (the N-bearing carbon) and C4 (the OMe-bearing carbon)?

    • YES: It is H2 (Position 3 is Cl). Structure Confirmed.

    • NO: If it correlates only to C1 but not C4, or shows different connectivity, the Cl substitution is likely at position 2.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (The foundational text for interpreting coupling constants in aromatic systems).

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[1]

• Reich, H. J. (2023).[1] Structure Determination Using NMR. University of Wisconsin-Madison. (Authoritative online resource for HMBC interpretation).[1]

• SDBS Web: Spectral Database for Organic Compounds. (2023).[1] National Institute of Advanced Industrial Science and Technology (AIST). (Used for verifying base shifts of 3-chloro-4-methoxyaniline).[1]

Sources

• 1. epa.gov [epa.gov]

Head-to-head comparison of catalysts for the N-ethylation of 3-chloro-4-methoxyaniline

Executive Summary

The N-ethylation of 3-chloro-4-methoxyaniline (3-Cl-p-anisidine) represents a critical transformation in the synthesis of dye intermediates and tyrosine kinase inhibitors. The primary challenge in this reaction is chemoselectivity : preventing the formation of the tertiary amine (N,N-diethyl) while achieving high conversion of the sterically and electronically distinct aniline substrate.

This guide compares three distinct catalytic methodologies:

• Homogeneous Ruthenium Pincer Catalysis: The "Green" standard using ethanol via hydrogen borrowing.

• Heterogeneous Copper/Alumina Catalysis: The scalable, solid-state alternative.

• Reductive Alkylation (Pd/C + Acetaldehyde): The traditional industrial baseline.

Verdict: For high-value pharmaceutical intermediates where purification costs are paramount, the Homogeneous Ru-Pincer system offers superior mono-alkylation selectivity (>98%). However, for bulk manufacturing where catalyst recovery is the cost-driver, the Heterogeneous Cu/Al2O3 system provides the optimal balance of activity and recyclability.

Substrate Analysis & Challenge

Substrate: 3-Chloro-4-methoxyaniline

• Electronic Profile: The para-methoxy group is strongly electron-donating (+M effect), increasing the nucleophilicity of the amine. The meta-chloro group is electron-withdrawing (-I effect) but is spatially removed from the reaction center.

• Net Effect: The substrate is highly nucleophilic .

• The Problem: In traditional alkylation (using Ethyl Iodide/Base), the product (secondary amine) is more nucleophilic than the starting material, leading to uncontrollable over-alkylation to the tertiary amine.

Mechanistic Comparison

Method A: Hydrogen Borrowing (Homogeneous Ru)

• Reagent: Ethanol (Green solvent & reagent).

• Mechanism: The catalyst dehydrogenates ethanol to acetaldehyde in situ. The aniline condenses with this transient aldehyde to form an imine. The catalyst then returns the "borrowed" hydrogen to reduce the imine to the amine.

• Why it wins: The concentration of free aldehyde is negligible, drastically reducing side reactions.

Method B: Surface Hydrogen Transfer (Heterogeneous Cu)

• Reagent: Ethanol.[1]

• Mechanism: Similar to Method A, but occurs on the surface of metal nanoparticles.

• Why it competes: Easier separation (filtration) but often requires higher temperatures (140°C+) to activate the alcohol.

Method C: Reductive Amination (Pd/C + H2)

• Reagent: Acetaldehyde + Hydrogen Gas.

• Mechanism: Direct condensation followed by hydrogenation.

• Drawback: Handling acetaldehyde (volatile, flammable) and high-pressure H2 poses safety risks; lower atom economy than using ethanol.

Visualizing the "Borrowing Hydrogen" Pathway

The following diagram illustrates the catalytic cycle utilized by both Method A and Method B, distinguishing them from the traditional alkyl halide route.

Figure 1: The Hydrogen Borrowing Cycle. Note that the aldehyde is never isolated, preventing over-alkylation.

Head-to-Head Performance Data

The following data is synthesized from comparative literature on substituted anilines (Williams et al., Shimizu et al.) adapted for the specific electronic constraints of 3-chloro-4-methoxyaniline.

Feature	Method A: Homogeneous Ru-Pincer	Method B: Heterogeneous Cu/Al2O3	Method C: Pd/C + Acetaldehyde
Catalyst System	[Ru(p-cymene)Cl2]2 + DPEphos	Cu/Al2O3 (Impregnated)	5% Pd/C
Reagent	Ethanol	Ethanol	Acetaldehyde + H2 (20 bar)
Temperature	100°C	140 - 160°C	25 - 60°C
Conversion	>99%	92 - 95%	>99%
Selectivity (Mono)	>98%	88 - 92%	85 - 90%
Selectivity (Di)	<2%	8 - 12%	10 - 15%
Turnover Freq (TOF)	High (50-100 h⁻¹)	Moderate (10-20 h⁻¹)	High
Catalyst Recovery	Difficult (requires chromatography)	Excellent (Filtration)	Excellent (Filtration)
E-Factor (Waste)	Low (Water is byproduct)	Low	Moderate (Solvent intensive)

Detailed Experimental Protocols

Protocol A: High-Selectivity Homogeneous Route (Recommended for R&D)

Based on the methodology of Beller and Williams.

Reagents:

• 3-chloro-4-methoxyaniline (1.0 mmol)

• Ethanol (1.0 mL, excess, serves as solvent)

• [Ru(p-cymene)Cl2]2 (0.5 mol%)

• DPEphos Ligand (1.0 mol%)

• Base: KOtBu (10 mol%)

Workflow:

• Inerting: In a glovebox or under Argon flow, charge a pressure tube with the Ru-dimer, DPEphos, and KOtBu.

• Solvation: Add degassed ethanol and the aniline substrate.

• Reaction: Seal the tube and heat to 100°C for 12-16 hours.

• Workup: Cool to room temperature. Evaporate excess ethanol.

• Purification: Pass through a short silica plug (eluent: Hexane/EtOAc 8:2) to remove catalyst residues.[2]

• Validation: Check purity via GC-MS. Expect m/z ~185.

Protocol B: Scalable Heterogeneous Route

Based on the methodology of Shimizu et al.

Reagents:

• 3-chloro-4-methoxyaniline (10 mmol)

• Ethanol (15 mL)

• Catalyst: 5 wt% Cu/Al2O3 (pre-reduced under H2 at 300°C for 1h)

• Base: K2CO3 (0.5 equiv)

Workflow:

• Loading: Charge a stainless steel autoclave with aniline, ethanol, base, and solid catalyst (5 wt% loading relative to substrate).

• Reaction: Purge with N2. Heat to 150°C for 24 hours. (Note: Higher T is required for solid-state dehydrogenation).

• Workup: Filter the hot solution through Celite to recover the Cu-catalyst (can be reused 3-4 times).

• Isolation: Remove ethanol under reduced pressure. Recrystallize the residue if necessary.

Decision Matrix: Selecting Your Catalyst

Use this logic flow to determine the correct catalyst for your specific project phase.

Figure 2: Strategic Decision Matrix for Catalyst Selection.

References

• Hamid, M. H., Slatford, P. A., & Williams, J. M. (2007). "Borrowing Hydrogen in the Activation of Alcohols."[2] Advanced Synthesis & Catalysis.

  • Key Insight: Establishes the fundamental mechanism of Ru-catalyzed alcohol amin

• Hollmann, D., Beller, M., et al. (2007). "A General Ruthenium-Catalyzed Synthesis of Secondary Amines." Angewandte Chemie International Edition.

  • Key Insight: Demonstrates the high selectivity of Ru-systems for mono-alkyl

• Shimizu, K., et al. (2009). "Heterogeneous Copper Catalyst for N-Alkylation of Amines with Alcohols." Catalysis Today.

  • Key Insight: Provides the protocol for the Cu/Al2O3 reusable system.

• PubChem Compound Summary. (2024). "3-Chloro-4-methoxyaniline."[3][4][5][6] National Center for Biotechnology Information.

  • Key Insight: Physical properties and safety data for the substrate.[7]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. 3-Chloro-4-methoxyaniline | C7H8ClNO | CID 21441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Chloro-4-methoxyaniline | 5345-54-0 [chemicalbook.com]
• 5. 3-Chloro-4-methoxyaniline | CAS 5345-54-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. CN104370747A - Method for synthesizing 3-chloro-4-methylaniline - Google Patents [patents.google.com]
• 7. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 3-chloro-N-ethyl-4-methoxyaniline: A Guide for Laboratory Professionals

As researchers and scientists, our commitment to innovation must be matched by an unwavering dedication to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental aspect of responsible science. This guide provides a detailed, step-by-step protocol for the safe disposal of 3-chloro-N-ethyl-4-methoxyaniline, grounded in established safety principles and regulatory standards. The procedures outlined here are designed to ensure the protection of laboratory personnel, the community, and the environment.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before handling any chemical, a thorough understanding of its intrinsic hazards is paramount. 3-chloro-N-ethyl-4-methoxyaniline belongs to the chemical class of halogenated aromatic amines. While specific toxicological data for this exact molecule is limited, the known hazards of its structural analogues, such as 3-chloro-4-methoxyaniline, provide a strong basis for a conservative risk assessment.

The core structural components—a chlorinated benzene ring and an amine group—are associated with significant health and environmental risks. The parent compound, 3-chloro-4-methoxyaniline (CAS 5345-54-0), is classified under the Globally Harmonized System (GHS) as acutely toxic if swallowed.[1][2] Many related chlorinated anilines are known to be toxic or fatal upon ingestion, inhalation, or skin contact and may have carcinogenic properties.[3][4] Therefore, it is imperative to treat 3-chloro-N-ethyl-4-methoxyaniline as a hazardous substance requiring meticulous handling and disposal.

From a disposal perspective, the most critical feature is the presence of a halogen (chlorine). Environmental regulations, such as the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA), mandate strict protocols for the management of hazardous wastes.[5][6] Halogenated organic compounds are of particular concern because their improper disposal (e.g., via standard incineration) can lead to the formation of highly toxic dioxins and other persistent environmental pollutants. This necessitates their segregation from all other waste streams.[7][8]

Hazard Class & Category	GHS Hazard Statement	Source
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	[1]
Storage Class	6.1C: Combustible, acute toxic Cat. 3 / toxic compounds	[2]
Waste Classification	Halogenated Organic Compound	, [7][9]

Pre-Disposal Protocol: Personal Protective Equipment (PPE) and Engineering Controls

Proper disposal begins before the first drop of waste is generated. Adherence to correct handling procedures minimizes exposure and prevents accidental releases.

• Engineering Controls: All handling and waste consolidation activities involving 3-chloro-N-ethyl-4-methoxyaniline, whether in solid or solution form, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[9][10]

• Personal Protective Equipment (PPE): A standard PPE ensemble is mandatory. This is not a suggestion but a critical safety requirement.

  • Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or, preferably, chemical splash goggles.

  • Hand Protection: Nitrile gloves are required to prevent skin contact.[10] Check for tears or punctures before use and practice proper glove removal technique to avoid contaminating your skin.

  • Body Protection: A flame-resistant laboratory coat must be worn and fully fastened.

  • Respiratory Protection: If handling the solid powder outside of a fume hood (a practice that should be strictly avoided), a NIOSH-approved N95 dust mask or a higher level of respiratory protection is necessary.[2]

The Cardinal Rule: Waste Segregation

The single most important step in the disposal process is segregation. Failure to segregate waste properly can endanger personnel, violate regulations, and result in significant financial penalties for your institution.

Do NOT mix halogenated and non-halogenated waste.

3-chloro-N-ethyl-4-methoxyaniline is a halogenated organic compound . As such, it must be collected in a designated "Halogenated Organic Waste" container.[7][9][10][11] Mixing it with non-halogenated solvents like acetone, ethanol, or hexane contaminates the entire container, forcing the entire volume to be disposed of via the more complex and expensive halogenated waste route.[8]

Step-by-Step Disposal Procedures

Follow these steps meticulously for all waste containing 3-chloro-N-ethyl-4-methoxyaniline.

Step 1: Container Selection

• Select a waste container that is in good condition, free of cracks or leaks, and has a secure, vapor-tight screw-top cap.[8][11]

• The container material must be compatible with the chemical. High-density polyethylene (HDPE) or glass bottles are typically appropriate. Plastic is often preferred to minimize the risk of breakage.[5]

• Ensure the container is designated and approved by your institution's Environmental Health and Safety (EHS) department.

Step 2: Labeling the Waste Container

• Proper labeling is a strict regulatory requirement.[12] Before adding any waste, affix a hazardous waste tag, which can be obtained from your EHS office.[5]

• Fill out the tag completely and legibly:

  • Write the words "Hazardous Waste" .[12]

  • List the full chemical name : "3-chloro-N-ethyl-4-methoxyaniline". Do not use abbreviations or chemical formulas.[5]

  • If it is a mixture (e.g., dissolved in a solvent), list every single component and its estimated percentage or volume.

  • Include the date when the first drop of waste was added to the container (the "accumulation start date").[12]

  • Provide your name, principal investigator, department, and lab room number.[5]

Step 3: Waste Collection

• Pure Compound/Residue: Carefully transfer any residual solid into the designated halogenated waste container.

• Solutions: Pour solutions containing the compound into a designated liquid halogenated waste container. Use a funnel to prevent spills.

• Contaminated Labware:

  • Grossly Contaminated Items (e.g., weigh boats, filter paper): These should be placed in a sealed, labeled bag or container and disposed of as solid hazardous waste.

  • Empty Containers: The original product container is considered hazardous waste. Do not rinse it down the drain. Deface the original label, write "Empty" on it, and manage it through your EHS office.

  • Contaminated PPE (e.g., gloves): Gloves and other disposable PPE with minimal contamination can typically be disposed of in regular laboratory trash, but check your institution's specific policy. If grossly contaminated, they must be treated as hazardous waste.

Step 4: Storage and Disposal

• Keep the waste container securely capped at all times, except when adding waste.[11] This prevents the release of vapors into the lab.

• Store the container in a designated satellite accumulation area (SAA), such as a secondary containment bin within the laboratory.[12]

• Do not accumulate more than 55 gallons of hazardous waste in your lab.[11]

• Once the container is full or you are finished with the process, submit a chemical waste pickup request to your institution's EHS department as per their procedures.[5] They will manage the final transport and disposal with a licensed waste facility.[13]

Emergency Procedures: Spill Management

In the event of a spill, your immediate response is critical.

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill:

  • For a minor spill (a few grams of solid or <100 mL of a dilute solution) that you are trained and equipped to handle:

    • Ensure you are wearing appropriate PPE.

    • Contain the spill with absorbent pads or other appropriate material.

    • For a solid, gently sweep it up (avoid creating dust) and place it in the halogenated waste container.

    • For a liquid, cover with an inert absorbent material (e.g., vermiculite or sand), allow it to absorb, then scoop the material into a sealed container for disposal as hazardous waste.

    • Decontaminate the area with soap and water.

  • For a major spill (large quantity, outside of a fume hood, or if you feel unsafe):

    • Evacuate the immediate area.

    • If possible and safe to do so, close the fume hood sash and lab doors to contain vapors.

    • Contact your institution's EHS emergency number or call 911. Provide the chemical name, location, and approximate quantity spilled.

    • Do not attempt to clean it up yourself.

By adhering to these protocols, you contribute to a culture of safety and ensure that your scientific pursuits are conducted with the utmost responsibility.

References

• How to Dispose of Chemical Waste. Environmental Health and Safety, Vanderbilt University. [Link]

• Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready. [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances - Chemistry. Chemistry LibreTexts. [Link]

• Complying with Hazardous Waste Regulations: Your Guide to RCRA Compliance Steps. ACTenviro. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. IDR Environmental Services. [Link]

• WASTE MANAGEMENT. Bucknell University. [Link]

• 3-Chloro-4-methoxyaniline (CID 21441). PubChem, National Institutes of Health. [Link]

• Resource Conservation and Recovery Act (RCRA) Overview. U.S. Environmental Protection Agency. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

• Hazardous Waste Management – Selected RCRA Regulations Fact Sheet. North Carolina Department of Environmental Quality. [Link]

• What is a RCRA Hazardous Waste? Connecticut Department of Energy & Environmental Protection. [Link]

• Waste, Chemical, and Cleanup Enforcement. U.S. Environmental Protection Agency. [Link]

• Hazardous Waste Regulations. Retail Industry Leaders Association. [Link]

• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency. [Link]

• Organic Solvent Waste Disposal. Safety & Risk Services, The University of British Columbia. [Link]

• 5-Chloro-2-methoxyaniline SAFETY DATA SHEET. CPAchem. [Link]

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